Fmoc-D-Thz-OH

Core Science & Biosynthesis

Advanced Implementation of Fmoc-D-Thz-OH in Peptide Engineering: Synthesis, Native Chemical Ligation, and Material Safety

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Overview

The synthesis of complex, mirror-image proteins (D-proteins) and cyclized therapeutic peptides heavily relies on highly specialized orthogonal protection strategies. Fmoc-D-Thz-OH (Fmoc-D-thiazolidine-4-carboxylic acid) serves as a critical chiral building block in this domain[1]. Acting as both a structural proline surrogate and a masked D-cysteine, it enables the convergent assembly of large peptide fragments via Native Chemical Ligation (NCL)[2]. This whitepaper delineates the physicochemical properties, mechanistic applications, self-validating experimental protocols, and comprehensive safety guidelines for Fmoc-D-Thz-OH.

Physicochemical Profiling & Structural Causality

Fmoc-D-Thz-OH introduces a thiazolidine ring into the peptide backbone. Structurally, this ring mimics proline, restricting the ϕ and ψ dihedral angles, which enhances proteolytic stability and conformational rigidity in the resulting peptide[1]. More importantly, in the context of NCL, the thiazolidine ring acts as a cryptic cysteine. The methylene bridge between the sulfur and nitrogen atoms prevents premature ligation, allowing for multi-fragment assembly without unwanted cyclization or polymerization.

Table 1: Physicochemical Specifications of Fmoc-D-Thz-OH

Property	Specification
Chemical Name	(4S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-1,3-thiazolidine-4-carboxylic acid
CAS Number	198545-89-0
Molecular Formula	C19H17NO4S[3]
Molecular Weight	355.41 g/mol [4]
Appearance	White crystalline powder[1]
Optical Rotation	[α]D20​=+70±2∘ (C=1 in DMF)[1]
Storage Conditions	0–8°C, sealed in dry conditions[1]

Mechanistic Role in Mirror-Image Protein Synthesis

In the synthesis of D-proteins (e.g., D-polymerases), standard linear Solid-Phase Peptide Synthesis (SPPS) is limited by sequence length (typically <50 residues)[2]. To construct larger enzymes, researchers synthesize multiple D-peptide fragments and stitch them together using NCL[2].

NCL requires an N-terminal cysteine and a C-terminal thioester. If a middle fragment possesses both, it will rapidly cyclize. By incorporating Fmoc-D-Thz-OH at the N-terminus of the middle fragment, the cysteine thiol and amine are "masked" as a thiazolidine ring. Following the first ligation at the C-terminus, the thiazolidine ring is selectively opened (unmasked) using methoxyamine, revealing a reactive N-terminal D-cysteine for the subsequent ligation step.

Figure 1: Convergent multi-fragment Native Chemical Ligation utilizing D-Thz masking.

Experimental Methodologies

Protocol 1: SPPS Coupling of Fmoc-D-Thz-OH (Self-Validating)

Due to the steric encumbrance of the thiazolidine ring, coupling requires highly efficient activation to prevent epimerization and ensure complete acylation[2].

• Resin Preparation : Swell the peptidyl-resin in N,N-dimethylformamide (DMF) for 20 minutes.

• Activation : Dissolve 4 equivalents of Fmoc-D-Thz-OH and 4 equivalents of OxymaPure in DMF. Add 8 equivalents of N,N'-Diisopropylcarbodiimide (DIC)[2]. Causality: DIC/Oxyma is preferred over HATU/DIPEA to minimize base-catalyzed epimerization of the chiral center.

• Coupling : Add the activated mixture to the resin. React for 60 minutes at room temperature.

• Validation Check 1 (Kaiser Test) : Perform a Kaiser test on a micro-cleaved resin sample. A negative result (yellow) confirms complete acylation of the primary amine. If positive (blue), repeat the coupling step.

• Deprotection : Treat the resin with 20% piperidine in DMF for 2 x 10 minutes to remove the Fmoc group.

• Validation Check 2 (Chloranil Test) : Because the deprotected Thz yields a secondary amine, the standard Kaiser test is ineffective. Perform a Chloranil test; a positive result (blue/green) confirms successful Fmoc removal, yielding the reactive secondary amine for the next cycle.

Figure 2: Solid-Phase Peptide Synthesis (SPPS) coupling cycle for Fmoc-D-Thz-OH.

Protocol 2: Thiazolidine Ring Unmasking Post-Ligation

To convert the N-terminal D-Thz back to D-Cysteine for subsequent NCL.

• Buffer Preparation : Prepare a 0.2 M methoxyamine hydrochloride ( NH2​OMe⋅HCl ) solution in 6 M Guanidine-HCl, 0.1 M sodium phosphate buffer.

• pH Adjustment : Adjust the buffer strictly to pH 4.0 using NaOH or HCl. Causality: pH 4.0 is the optimal thermodynamic sweet spot where the thiazolidine ring is susceptible to nucleophilic attack by methoxyamine without hydrolyzing the delicate peptide thioester required for the next step.

• Reaction : Dissolve the purified Thz-peptide in the unmasking buffer (final peptide concentration ~1-2 mM). Add 50 mM TCEP to prevent disulfide formation. Incubate at 37°C for 8-12 hours.

• Validation Check (LC-MS) : Monitor the reaction via LC-MS. A mass shift of exactly -12 Da (loss of the methylene bridge, +2H) confirms quantitative conversion of the Thz ring to a free D-Cysteine.

Material Safety Data Sheet (MSDS) & Handling Protocols

As a synthetic amino acid derivative, Fmoc-D-Thz-OH must be handled with appropriate industrial hygiene practices to mitigate exposure risks[3].

Table 2: Hazard Identification and Safety Protocols

Category	Details & Protocols
Hazard Classification	GHS07 (Warning). Harmful if swallowed (H302). Irritant (Eye, Skin, Respiratory)[5].
Risk Statements	R22, R36/37/38 (Harmful if swallowed; Irritating to eyes, respiratory system, and skin)[5].
Personal Protective Equipment	Splash goggles, full protective suit, dust respirator (N95/P100), and nitrile gloves[3].
Engineering Controls	Handle exclusively within a certified chemical fume hood or local exhaust ventilation system to prevent inhalation of airborne dust[3].
Spill Response	Small Spill: Use appropriate tools to sweep up material into a designated hazardous waste container. Avoid generating dust. Large Spill: Use a shovel to transfer spilled material to waste containers[3].
First Aid Measures	Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Skin/Eye Contact: Flush immediately with copious amounts of water for at least 15 minutes. Remove contact lenses if present[3].
Decomposition Products	Thermal decomposition may release toxic oxides of carbon ( CO , CO2​ ), nitrogen ( NOx​ ), and sulfur ( SOx​ )[3].

References

• Design and synthesis of mirror image fluorescent nucleotide reversible terminator . bioRxiv. Retrieved from:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. biorxiv.org [biorxiv.org]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. FMOC-D-THZ-OH | 133054-21-4 [chemicalbook.com]

Protocols & Analytical Methods

Fmoc-D-Thz-OH coupling conditions in solid-phase peptide synthesis

Application Notes & Protocols

Introduction: The Challenge of Incorporating Cysteine Precursors

(R)-2-(Fmoc-amino)-1,3-thiazolidine-4-carboxylic acid, or Fmoc-D-Thz-OH, is a pivotal building block in Solid-Phase Peptide Synthesis (SPPS). It serves as a pseudoproline surrogate, a temporary protecting group for cysteine that offers two significant advantages: it protects the reactive sulfhydryl group and, by introducing a kink in the peptide backbone, disrupts the inter-chain hydrogen bonding that leads to on-resin aggregation. This disruption is particularly crucial during the assembly of long or hydrophobic peptide sequences.

However, the very structure that provides these benefits—the rigid, bicyclic thiazolidine ring—also presents a formidable challenge. The thiazolidine moiety imparts significant steric hindrance around the carboxylic acid, making its activation and subsequent coupling to the N-terminal amine of the growing peptide chain difficult.[1] Incomplete or slow coupling reactions can lead to deletion sequences and a complex mixture of final products, compromising yield and purity.

This guide provides a detailed analysis of the mechanistic challenges associated with Fmoc-D-Thz-OH coupling and offers field-proven protocols to achieve high-efficiency incorporation. We will explore the selection of optimal coupling reagents, solvents, and reaction conditions, and provide workflows for both standard and difficult couplings, ensuring researchers can confidently utilize this valuable amino acid derivative.

Mechanistic Considerations and Reagent Selection

The successful acylation of a resin-bound amine by an incoming Fmoc-amino acid is contingent on the efficient formation of a highly reactive acylating agent. The rate of this formation and its subsequent reaction is dramatically influenced by steric hindrance.

The Steric Hurdle: The thiazolidine ring of Fmoc-D-Thz-OH restricts access to the carboxyl group. This bulkiness can slow the formation of the active ester intermediate and impede its approach to the N-terminal amine on the peptide-resin.

Choosing the Right Activator: For sterically hindered amino acids, the choice of coupling reagent is paramount. Standard reagents may prove insufficient, leading to low yields.

• Uronium/Aminium Salts: Reagents like HBTU, TBTU, and HATU are the workhorses of modern SPPS.[2][3] They react with the Fmoc-amino acid in the presence of a base to form an active ester, which then acylates the peptide chain.

• The HATU Advantage: For challenging couplings, including those involving hindered residues like Fmoc-D-Thz-OH, HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) is demonstrably superior to HBTU.[4][5] The key difference lies in the active ester intermediate formed. HATU utilizes 7-aza-1-hydroxybenzotriazole (HOAt), which generates a more reactive and less racemization-prone active ester compared to the HOBt-based ester formed by HBTU.[4][6] The nitrogen atom in the pyridine ring of the HOAt moiety accelerates the coupling reaction through a neighboring group effect, making HATU especially effective at overcoming steric barriers.[6]

Reagent	Activating Additive	Reactivity for Hindered AA	Racemization Risk
HBTU	HOBt	Moderate	Low to Moderate[4]
HATU	HOAt	Very High [5][6]	Very Low [4]
DIC/Oxyma	Oxyma Pure	High	Low

Table 1: Comparison of common coupling reagents for sterically hindered amino acids.

Optimized Coupling Protocols

Adherence to a validated protocol is critical for success. The following protocols are designed to provide a robust starting point for the efficient incorporation of Fmoc-D-Thz-OH.

Standard Coupling Protocol (First Pass)

This protocol is recommended for most coupling steps and leverages the high reactivity of HATU.

Reagents & Solutions:

• Fmoc-D-Thz-OH

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, 20% (v/v) in DMF for Fmoc deprotection

Procedure (0.1 mmol scale):

• Resin Preparation: Swell the peptide-resin in DMF for at least 30 minutes.[7]

• Fmoc Deprotection: Treat the resin with 20% piperidine/DMF for 5-7 minutes. Drain and repeat once. Wash the resin thoroughly with DMF (5-7 times).[7]

• Confirmation of Deprotection: Perform a Kaiser test (or other appropriate test for secondary amines). A positive result (blue beads) confirms the presence of the free N-terminal amine.

• Activation Solution: In a separate vessel, prepare the activation mixture immediately before use:

  • Dissolve Fmoc-D-Thz-OH (0.4 mmol, 4.0 eq.) and HATU (0.39 mmol, 3.9 eq.) in DMF (~2 mL).

  • Add DIPEA (0.8 mmol, 8.0 eq.).

  • Allow to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activation solution to the deprotected peptide-resin. Agitate via nitrogen bubbling or orbital shaking for 60-90 minutes at room temperature.

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times).

• Confirmation of Coupling: Perform a Kaiser test. A negative result (clear/yellow beads) indicates complete coupling.

Protocol for Difficult Couplings: Double Coupling & Capping

If the Kaiser test after the standard protocol remains positive, the coupling is incomplete. A "double coupling" strategy is required.

Procedure:

• First Coupling: Follow the Standard Coupling Protocol (Steps 1-6).

• Assess Completion: Perform a Kaiser test. If positive, proceed immediately to the second coupling.

• Second Coupling (Double Couple): Without a piperidine deprotection step, repeat the coupling reaction by adding a freshly prepared activation solution (Steps 4 & 5 from the standard protocol). Couple for another 60-90 minutes.

• Washing: Drain and wash the resin thoroughly with DMF (3-5 times).

• Final Confirmation: Perform a final Kaiser test. If the test is negative, proceed to the deprotection of the newly added Fmoc-D-Thz-OH to continue chain elongation.

• Capping (If Necessary): If the Kaiser test remains positive after a double coupling, it indicates that some N-terminal amines are unreactive ("difficult sequences"). To prevent the formation of deletion peptides, these unreacted sites must be permanently blocked or "capped."

  • Prepare a capping solution (e.g., 10% Acetic Anhydride and 10% DIPEA in DMF).

  • Add the capping solution to the resin and react for 15-20 minutes.

  • Wash the resin thoroughly with DMF. The capped amines will be unreactive in subsequent cycles.

Experimental Workflow & Decision Logic

The following diagram illustrates the decision-making process for incorporating Fmoc-D-Thz-OH, ensuring high fidelity of the final peptide sequence.

Caption: Decision workflow for Fmoc-D-Thz-OH coupling.

Post-Coupling: Thiazolidine Ring Opening

It is essential to remember that the thiazolidine ring is a protecting group for cysteine. After the full peptide sequence is assembled and cleaved from the resin, this ring must be opened to reveal the native cysteine residue. This is typically achieved under acidic conditions, for example, by treatment with methoxyamine at pH 4.[8][9] The final cleavage cocktail (e.g., TFA-based) and subsequent workup must be designed to ensure both side-chain deprotection and complete conversion of the Thz moiety to cysteine.[10]

Troubleshooting

• Problem: Persistently positive Kaiser test after double coupling.

  • Cause: Severe on-resin aggregation or a highly unreactive N-terminus.

  • Solution 1: Consider switching the solvent from DMF to N-Methyl-2-pyrrolidone (NMP), which has better resin-swelling properties.

  • Solution 2: Microwave-assisted SPPS can provide the energy needed to drive difficult couplings to completion.[1]

  • Solution 3: If the problem sequence is known, consider incorporating a pseudoproline dipeptide earlier in the sequence to disrupt aggregation before reaching the difficult coupling site.

• Problem: Evidence of racemization in the final peptide.

  • Cause: Prolonged activation time or excessive base. While HATU minimizes this risk, it is not zero.[4]

  • Solution 1: Ensure the activation mixture is used immediately after preparation. Do not let it stand for extended periods.

  • Solution 2: Use the recommended stoichiometry of DIPEA. Excess base can increase racemization, especially for sensitive amino acids.[3][11]

Conclusion

The incorporation of Fmoc-D-Thz-OH into peptide sequences is a powerful strategy for mitigating aggregation and protecting cysteine. However, its steric bulk demands a carefully optimized approach. By selecting a highly active coupling reagent like HATU, employing extended coupling times, and utilizing a systematic workflow that includes confirmation steps and double coupling when necessary, researchers can overcome these challenges. This methodical approach ensures the successful synthesis of high-purity peptides containing this valuable building block.

References

• MD Anderson Cancer Center. (2008, March 15).

• W. C. Chan, P. D. White (Eds.). (2004, January 15). Expediting the Fmoc solid phase synthesis of long peptides through the application of dimethyloxazolidine dipeptides. PubMed. [Link]

• ResearchGate. Yields of the peptide coupling reactions and comparison of HBTU and HATU. [Link]

• ResearchGate. (2004, January 15). Expediting the Fmoc solid phase synthesis of long peptides through application of dimethyloxazolidine dipeptides | Request PDF. [Link]

• Albericio, F., & Carpino, L. A. (2021, March 11). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Nowick Laboratory. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• ACS Publications. (2024, September 4). Thiazolidine Deprotection Using an Organic Solvent Extractable Aldehyde Scavenger for One-Pot Four-Segment Ligation. [Link]

• Nakatsu, T., et al. (2021, June 3). Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. Amazon S3. [Link]

• Hojo, H., et al. (2019). Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. The Royal Society of Chemistry. [Link]

• Watson International. The Role of HOBt and HBTU in Peptide Coupling Reactions. [Link]

• CEM Corporation. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. [Link]

• Hojo, H., et al. (2019). Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. The Royal Society of Chemistry. [Link]

• Nakatsu, T., et al. (2022, September 26). Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. PubMed. [Link]

• Danishefsky, S. J., & Shue, Y.-K. (2012). An efficient Fmoc-SPPS approach for the generation of thioester peptide precursors for use in native chemical ligation. PMC. [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Reddy, C. R., et al. (2023, November 13). A Novel Hybrid SPPS/LPPS Strategy for the Synthesis of Tirzepatide via Native Chemical Ligation. ChemRxiv. [Link]

• Lauer, I., et al. (2014). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA. [Link]

• R Discovery. (2013, January 1). In-peptide synthesis of di-oxazolidinone and dehydroamino acid–oxazolidinone motifs as β-turn inducers. [Link]

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Link]

• Liu, C. F., et al. (1996, August 6). Peptide segment ligation strategy without use of protecting groups. PMC - NIH. [Link]

• ACS Publications. (2024, June 6). Thioproline-Based Oxidation Strategy for Direct Preparation of N-Terminal Thiazolidine-Containing Peptide Thioesters from Peptide Hydrazides. [Link]

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 3. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 9. Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
• 11. chimia.ch [chimia.ch]

Advanced Deprotection Strategies for Fmoc-D-Thz-OH Containing Peptide Sequences: From SPPS to Native Chemical Ligation

Introduction and Mechanistic Causality

The incorporation of D-amino acids into peptide sequences is a critical strategy in modern drug development for enhancing proteolytic stability and exploring mirror-image phage display. When synthesizing D-peptides or constrained scaffolds requiring Native Chemical Ligation (NCL), Fmoc-D-Thz-OH (Fmoc-D-thiazolidine-4-carboxylic acid) serves as the premier building block for introducing a masked D-Cysteine .

Unlike standard trityl (Trt) protection, which is globally removed during trifluoroacetic acid (TFA) cleavage, the thiazolidine (Thz) ring is orthogonally stable. It remains completely intact under both the basic conditions of Fmoc removal (20% piperidine) and the highly acidic conditions of resin cleavage (95% TFA). This orthogonality is the cornerstone of multi-segment NCL, preventing the premature exposure of an N-terminal cysteine, which would otherwise lead to catastrophic cyclization or uncontrolled polymerization.

The Causality of Thiazolidine Ring-Opening

The unmasking of Thz to yield a free 1,2-aminothiol (D-cysteine) relies on a strictly pH-dependent equilibrium. At physiological pH, the thiazolidine ring is inert. When the pH is lowered to exactly 4.0, the thiazolidine nitrogen becomes protonated, shifting the equilibrium toward a ring-opened iminium intermediate. However, this intermediate rapidly re-closes unless the extruded formaldehyde is permanently captured. By introducing a highly nucleophilic alpha-effect amine—such as methoxyamine (MeONH 2​ ) or O-benzylhydroxylamine (O-BHA)—the formaldehyde is irreversibly trapped as a stable oxime, driving the deprotection to 100% completion .

Mechanistic pathway of Thiazolidine (Thz) ring-opening via aldehyde scavenging.

Quantitative Comparison of Thz Deprotection Strategies

Selecting the correct unmasking strategy depends entirely on the downstream application. While methoxyamine is the historical gold standard, its high nucleophilicity can degrade thioesters in one-pot multi-segment ligations. Recent breakthroughs utilize extractable scavengers (O-BHA) or transition metals to circumvent this limitation .

Strategy	Reagent	Concentration	pH	Temp (°C)	Time	Key Advantage	Primary Limitation
Classic Scavenging	Methoxyamine·HCl	0.2 – 0.4 M	4.0	37	2 – 6 h	Gold standard; highly reliable and scalable.	MeONH 2​ can aminolyze thioesters in one-pot NCL.
Extractable Scavenger	O-Benzylhydroxylamine	100 mM	4.0	55	1 h	O-BHA is extractable via EtOAc, preserving thioesters.	Requires elevated temperature for rapid kinetics.
Transition Metal	PdCl 2​ or [Pd(allyl)Cl] 2​	1.0 eq	2.0	25	2 – 4 h	Avoids bulky scavengers; compatible with low pH.	Pd can be poisoned by released free thiols.

Step-by-Step Experimental Protocols

Protocol A: Solid-Phase Assembly and Fmoc Removal

Because the Thz ring introduces significant steric hindrance (similar to a proline residue), the coupling of the subsequent amino acid onto the secondary amine of D-Thz requires highly reactive coupling reagents.

• Coupling of Fmoc-D-Thz-OH : Dissolve 4.0 eq of Fmoc-D-Thz-OH and 4.0 eq of HATU in DMF. Add 8.0 eq of DIPEA. Add to the resin and agitate for 60 minutes.

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Causality note: The Thz ring is entirely stable to these basic conditions; premature ring-opening will not occur.

• Subsequent Coupling : To couple the next amino acid onto the sterically hindered D-Thz nitrogen, use a highly reactive system (e.g., DIC/Oxyma Pure or symmetrical anhydrides) and perform a double coupling (2 × 60 min) at 50 °C if your synthesizer permits heating.

Protocol B: Classic Methoxyamine-Mediated Thz Unmasking

This protocol is optimal for terminal segments or two-segment NCL where thioester preservation is no longer required .

• Buffer Preparation : Prepare a denaturing buffer consisting of 6.0 M Guanidine·HCl and 0.2 M Na 2​ HPO 4​ .

• Reagent Addition : Dissolve Methoxyamine hydrochloride (MeONH 2​ ·HCl) in the buffer to a final concentration of 0.4 M.

• pH Adjustment (Critical Step) : Carefully adjust the pH of the solution to exactly 4.0 using 1 M NaOH or 1 M HCl. Causality note: If the pH is > 4.5, the thiazolidine nitrogen will not protonate, stalling the reaction. If the pH is < 3.0, the methoxyamine becomes fully protonated and loses the nucleophilicity required to trap formaldehyde.

• Reaction : Dissolve the lyophilized Thz-peptide in the buffer (1–5 mg/mL). Incubate at 37 °C for 2 to 6 hours.

• Self-Validation Checkpoint : Analyze a 2 µL aliquot via LC-MS. A successful deprotection is definitively indicated by a mass shift of -12.0 Da (representing the loss of the methylene bridge: +2H, -1C).

Protocol C: Advanced O-BHA Deprotection for One-Pot Multi-Segment NCL

When performing multi-segment NCL in a single pot, residual methoxyamine will destroy the thioester of the next segment. O-benzylhydroxylamine (O-BHA) solves this by acting as a hydrophobic scavenger that can be physically extracted away from the hydrophilic peptide before the next ligation step .

• Reagent Addition : Following the completion of the first NCL step, add O-BHA to the reaction mixture to achieve a final concentration of 100 mM.

• Acidification : Adjust the NCL buffer (typically pH 7.0) down to pH 4.0 using 10% v/v TFA in water.

• Thermal Unmasking : Incubate the reaction at 55 °C for 1 hour. Causality note: The bulky benzyl group of O-BHA reduces its reaction kinetics compared to methoxyamine, necessitating the application of heat to achieve quantitative unmasking within an hour.

• Organic Extraction : Add an equal volume of Ethyl Acetate (EtOAc) to the reaction vial. Vortex vigorously for 30 seconds, centrifuge to separate the layers, and discard the upper organic layer. Repeat this extraction 3 times.

• Self-Validation Checkpoint : The aqueous phase must be analyzed by HPLC. The disappearance of the O-BHA peak (which elutes late in a reverse-phase gradient due to its hydrophobic benzyl ring) confirms successful extraction, ensuring the subsequent NCL step will not suffer from thioester aminolysis.

Integration of Fmoc-D-Thz-OH in multi-segment Native Chemical Ligation workflows.

References

• Thiazolidine Deprotection Using an Organic Solvent Extractable Aldehyde Scavenger for One-Pot Four-Segment Ligation ACS Organic Letters URL:[Link]

• Convergent chemical synthesis and high-resolution x-ray structure of human lysozyme Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups RSC Advances URL:[Link]

Application Notes and Protocols for the Cleavage of Peptides Synthesized with Fmoc-D-Thz-OH using Trifluoroacetic Acid

Introduction: The Strategic Use of Fmoc-D-Thz-OH in Peptide Synthesis

Fmoc-D-Thz-OH, or N-Fmoc-D-thiazolidine-4-carboxylic acid, is a valuable building block in solid-phase peptide synthesis (SPPS). It serves a dual purpose: as a pseudoproline dipeptide mimic and as a protected precursor to N-terminal D-cysteine. The thiazolidine ring is formed from the condensation of D-cysteine and formaldehyde. This modification introduces a kink in the peptide backbone, similar to a proline residue, which can disrupt secondary structures and mitigate aggregation during peptide chain elongation. Upon completion of the synthesis, the thiazolidine ring can be opened to reveal the free N-terminal D-cysteine, a residue crucial for native chemical ligation, disulfide bond formation, and other post-synthetic modifications.

This guide provides detailed protocols for the final cleavage and deprotection of peptides containing an N-terminal Fmoc-D-Thz-OH, with a focus on trifluoroacetic acid (TFA)-based methods. We will explore the chemistry behind the cleavage process, the rationale for selecting specific reagents, and provide step-by-step instructions for obtaining the desired peptide in high purity and yield.

Core Principles of TFA-Mediated Cleavage and Thiazolidine Ring Stability

The final step in Fmoc-based SPPS is the global deprotection of acid-labile side-chain protecting groups and the simultaneous cleavage of the peptide from the solid support.[1] Trifluoroacetic acid (TFA) is the reagent of choice for this purpose due to its ability to effectively remove common protecting groups such as tert-butyl (tBu), t-butoxycarbonyl (Boc), and trityl (Trt).[1]

During this process, highly reactive cationic species are generated from the cleaved protecting groups and the resin linker.[2] These carbocations can cause unwanted side reactions by alkylating nucleophilic residues like tryptophan, methionine, and tyrosine.[2] To prevent these modifications, "scavengers" are added to the TFA cleavage cocktail to trap these reactive intermediates.[2]

Crucially, the thiazolidine ring of Fmoc-D-Thz-OH is generally stable under standard TFA cleavage conditions.[3] This allows for the isolation of the fully side-chain deprotected peptide with the N-terminal D-Thz moiety intact. The conversion of the thiazolidine to D-cysteine is typically performed as a separate, subsequent step in solution, offering greater control over the final product. This two-step approach is often preferred to minimize potential side reactions that could occur during a one-pot cleavage and ring-opening.

The following sections will detail the protocols for both the global cleavage of the peptidyl-resin and the subsequent deprotection of the N-terminal D-thiazolidine.

Protocol 1: Global Cleavage of the Peptidyl-Resin

This protocol describes the cleavage of the peptide from the resin and the removal of all acid-labile side-chain protecting groups, while leaving the N-terminal D-Thz ring intact.

Pre-Cleavage Preparation

• N-terminal Fmoc Group Removal: Ensure the N-terminal Fmoc group of the D-Thz residue has been removed by treatment with piperidine in DMF as the final step of the synthesis.

• Resin Washing: Thoroughly wash the peptidyl-resin to remove residual DMF and piperidine. A typical washing sequence is:

  • N,N-Dimethylformamide (DMF) (3x)

  • Dichloromethane (DCM) (3x)

  • Methanol (MeOH) (3x)

• Resin Drying: Dry the washed resin under a high vacuum for at least 4 hours, or preferably overnight, to remove all residual solvents.

Cleavage Cocktail Selection and Preparation

The choice of cleavage cocktail depends on the amino acid composition of the peptide. The table below provides formulations for common TFA cleavage cocktails. All cocktails should be freshly prepared immediately before use in a well-ventilated fume hood.

Cleavage Cocktail	Composition (v/v/v)	Recommended Use
Reagent B	TFA / Phenol / Water / TIPS (88:5:5:2)	General purpose for peptides without highly sensitive residues like Cys or Met.[4]
Reagent K	TFA / Phenol / Water / Thioanisole / EDT (82.5:5:5:5:2.5)	For peptides containing sensitive residues such as Cys, Met, Trp, and Tyr.[2]
Standard 95% TFA	TFA / Water / TIPS (95:2.5:2.5)	For peptides without Trp, Met, or Cys residues. Water and TIPS act as scavengers.[2]

• TFA: The strong acid that drives the cleavage and deprotection reactions.[1]

• Water: Acts as a scavenger for tert-butyl cations.[1][2]

• Triisopropylsilane (TIPS): An effective scavenger for trityl cations and reduces oxidized methionine.[2]

• Phenol: A scavenger that can prevent the alkylation of tyrosine and tryptophan.

• Thioanisole: A scavenger that helps to prevent side reactions on tryptophan and methionine.

• 1,2-Ethanedithiol (EDT): A scavenger particularly effective for protecting cysteine and methionine residues.[5]

Step-by-Step Cleavage Procedure

• Place the dried peptidyl-resin (typically 100-200 mg) into a suitable reaction vessel.

• Add the freshly prepared cleavage cocktail to the resin (approximately 5-10 mL per gram of resin).

• Stir or gently agitate the suspension at room temperature for 2-3 hours.

• Filter the reaction mixture to separate the resin, collecting the TFA filtrate which contains the cleaved peptide.

• Wash the resin with a small volume of fresh TFA (1-2 mL) and combine the filtrates.

• Precipitate the crude peptide by adding the TFA filtrate dropwise to a 10-fold volume of cold diethyl ether or methyl-tert-butyl ether with gentle stirring.

• A white precipitate of the peptide should form. Allow the suspension to stand at -20°C for at least 30 minutes to maximize precipitation.

• Pellet the peptide by centrifugation and carefully decant the ether.

• Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

At this stage, you have the crude peptide with all side-chain protecting groups removed, but with the D-Thz ring at the N-terminus still intact. The peptide can be purified by reverse-phase HPLC before or after the thiazolidine ring opening.

Experimental Workflow for Global Cleavage

Figure 1. Workflow for the global cleavage of a peptide containing an N-terminal D-Thz residue.

Protocol 2: Deprotection of the N-terminal D-Thz Ring

This protocol describes the conversion of the N-terminal D-thiazolidine to D-cysteine in the purified peptide. The most common method involves treatment with an aldehyde scavenger, such as methoxyamine, under acidic aqueous conditions.[3]

Mechanism of Thiazolidine Ring Opening

The thiazolidine ring is a thioaminal, which is labile under acidic aqueous conditions.[6] The ring-opening is an equilibrium reaction that releases formaldehyde and the free N-terminal D-cysteine. To drive the reaction to completion, a formaldehyde scavenger is added to the reaction mixture to sequester the released formaldehyde.[6][7]

Figure 2. Mechanism of acid-catalyzed thiazolidine ring opening to yield an N-terminal cysteine.

Reagents and Conditions for D-Thz Deprotection

Parameter	Recommended Conditions
Peptide	Purified D-Thz-peptide dissolved in aqueous buffer.
Buffer	0.1 M Sodium Acetate or Phosphate buffer, pH 4.0-4.5.
Deprotection Reagent	Methoxyamine hydrochloride (MeONH₂·HCl).
Concentration	0.2 M Methoxyamine hydrochloride.
Temperature	37-50 °C.[6]
Reaction Time	2-4 hours. The reaction progress should be monitored by HPLC.[6]

Step-by-Step Deprotection Procedure

• Dissolve the purified D-Thz-peptide in the pH 4.0-4.5 buffer to a concentration of approximately 1-2 mg/mL.

• Add methoxyamine hydrochloride to the peptide solution to a final concentration of 0.2 M.

• Incubate the reaction mixture at 37-50°C.

• Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every hour) and analyzing them by analytical RP-HPLC and mass spectrometry. Look for the disappearance of the starting material peak and the appearance of the product peak with the expected mass shift.

• Once the reaction is complete, the final D-Cys-peptide can be purified from the reaction mixture by RP-HPLC.

• Lyophilize the purified fractions to obtain the final peptide as a white powder.

Troubleshooting

• Low Cleavage Yield:

  • Cause: Insufficient cleavage time or TFA volume.

  • Solution: Extend the cleavage time to 4 hours. Ensure a sufficient volume of the cleavage cocktail is used to fully swell the resin.

• Side Product Formation during Cleavage:

  • Cause: Inadequate scavenging of reactive cations.

  • Solution: Use a more robust scavenger cocktail, such as Reagent K, especially if the peptide contains sensitive residues.[2] Ensure all reagents are fresh.

• Incomplete Thiazolidine Ring Opening:

  • Cause: Suboptimal pH, temperature, or reaction time.

  • Solution: Ensure the pH of the reaction buffer is between 4.0 and 4.5. Increasing the temperature to 50°C can accelerate the reaction.[6] Extend the reaction time and continue to monitor by HPLC.

• Oxidation of the Final D-Cysteine:

  • Cause: The free thiol of the newly formed D-cysteine is susceptible to oxidation, leading to disulfide bond formation (dimerization).

  • Solution: Work with degassed buffers. The inclusion of a reducing agent like tris(2-carboxyethyl)phosphine (TCEP) in the purification buffers can help to maintain the cysteine in its reduced state.

References

• Liu, X., et al. (2024). Thiazolidine Deprotection Using an Organic Solvent Extractable Aldehyde Scavenger for One-Pot Four-Segment Ligation. ACS Publications. [Link]

• Kawamura, S., et al. (2019). Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. Royal Society of Chemistry. [Link]

• CDN Inc. (n.d.). Cleavage Cocktail Selection. [Link]

• Nakatsu, K., et al. (2022). Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. Angewandte Chemie. [Link]

• Aapptec (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage. [Link]

• Liu, X., et al. (2024). Thiazolidine Deprotection Using an Organic Solvent Extractable Aldehyde Scavenger for One-Pot Four-Segment Ligation. ACS Publications. [Link]

• Pawlas, J., et al. (n.d.). Benzylthiols as scavengers in TFA cleavages of peptide resins. Polypeptide Group. [Link]

• Aapptec (n.d.). Cleavage Cocktails; Reagent B. [Link]

• Brown, A. R., et al. (1993). Conversion of N-terminal cysteine to thiazolidine carboxylic acid during hydrogen fluoride deparotection of peptides containing Nπ-bom protected histidine. RSC Publishing. [Link]

• Nakatsu, K., et al. (2021). Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. S3 Amazonaws. [Link]

• Zhang, L., & Tam, J. P. (1999). Cyclic Peptides from Linear Unprotected Peptide Precursors through Thiazolidine Formation. Journal of the American Chemical Society. [Link]

• Lelièvre, D., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. Royal Society of Chemistry. [Link]

• Brik, A., et al. (2011). Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. ResearchGate. [Link]

• Lelièvre, D., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Publishing. [Link]

• Otaka, A., et al. (2013). Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. ResearchGate. [Link]

• Lelièvre, D., et al. (2020). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. [Link]

• Katayama, H., et al. (2019). A novel ring opening reaction of peptide N-terminal thiazolidine with 2,2′-dipyridyl disulfide (DPDS) efficient for protein chemical synthesis. ResearchGate. [Link]

• Bofill, J. M., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. [Link]

• Nakatsu, K., et al. (2022). Repetitive Thiazolidine Deprotection Using a Thioester-Compatible Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. PubMed. [Link]

• Nakatsu, K., et al. (2021). Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger for One-Pot Multiple Peptide Ligation. ChemRxiv. [Link]

• Li, K., et al. (2020). Fast and Stable N-Terminal Cysteine Modification through Thiazolidino Boronate Mediated Acyl Transfer. PubMed. [Link]

• Hu, C., et al. (2021). Chemical Synthesis of the Sec-To-Cys Homologue of Human Selenoprotein F and Elucidation of Its Disulfide-pairing Mode. Frontiers in Chemistry. [Link]

• Li, K., et al. (2016). Fast and selective labeling of N-terminal cysteines at neutral pH via thiazolidino boronate formation. Chemical Science. [Link]

• Nowick, J.S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Li, K., et al. (2016). Fast and selective labeling of N-terminal cysteines at neutral pH via thiazolidino boronate formation. PMC. [Link]

• Han, Y., et al. (2010). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PMC. [Link]

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
• 4. peptide.com [peptide.com]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Synthesis of Thiazolidine-Containing Peptidomimetics Using Fmoc-D-Thz-OH

Introduction: The Strategic Incorporation of Thiazolidine Moieties in Peptidomimetics

In the landscape of modern drug discovery and chemical biology, peptidomimetics represent a pivotal class of molecules designed to replicate the biological activity of natural peptides while overcoming their inherent pharmacological limitations, such as poor metabolic stability and low bioavailability.[1][2] The strategic incorporation of non-proteinogenic amino acids and conformational constraints are cornerstone approaches in this field.[3] Among these, the use of Fmoc-D-Thz-OH, a derivative of D-thiazolidine-4-carboxylic acid, offers a robust and versatile tool for the synthesis of peptidomimetics with unique structural and functional properties.[4]

The thiazolidine ring, a saturated five-membered heterocycle containing both sulfur and nitrogen, serves a dual purpose in peptide synthesis.[5] Primarily, it acts as a stable, protected form of cysteine, resistant to the acidic conditions typically employed in the final cleavage step of Fmoc-based solid-phase peptide synthesis (SPPS).[6] This allows for the selective deprotection of the thiazolidine ring post-synthesis to reveal a free cysteine residue, which is crucial for subsequent modifications such as native chemical ligation (NCL) or disulfide bridge formation.[6][7] Furthermore, the thiazolidine moiety itself can introduce significant conformational constraints on the peptide backbone, promoting the formation of specific secondary structures like β-turns, which are often critical for biological recognition and activity.[8][9]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of Fmoc-D-Thz-OH in the synthesis of thiazolidine-containing peptidomimetics. We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and discuss the critical parameters for successful synthesis and characterization.

Chemical Properties and Handling of Fmoc-D-Thz-OH

A thorough understanding of the building block is fundamental to its successful application. The key properties of Fmoc-D-Thz-OH are summarized below.

Property	Value	Reference
Synonyms	Fmoc-D-thiaproline, N-Fmoc-D-thiazolidine-4-carboxylic acid	[4][10]
CAS Number	198545-89-0 (Note: some sources may list 133054-21-4)	[10][11][12]
Molecular Formula	C₁₉H₁₇NO₄S	[4][10]
Molecular Weight	355.41 g/mol	[10]
Appearance	White crystalline powder	[4]
Storage	Store at 0-8°C	[4]

Handling and Storage: Fmoc-D-Thz-OH is a stable compound under standard laboratory conditions. For long-term storage, it is recommended to keep it in a cool, dry, and dark environment to prevent degradation of the Fmoc protecting group. As with all fine chemicals, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

Core Methodology: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-D-Thz-OH

The standard Fmoc/tBu strategy for SPPS is the most common and effective method for incorporating Fmoc-D-Thz-OH into a peptide sequence.[13][14] The general workflow involves the sequential addition of Fmoc-protected amino acids to a growing peptide chain that is covalently attached to a solid support (resin).

Figure 1. A generalized workflow for the incorporation of Fmoc-D-Thz-OH via Fmoc-based SPPS.

Protocol 1: Manual Solid-Phase Synthesis of a Model Thiazolidine-Containing Peptide

This protocol details the manual synthesis of a model pentapeptide (e.g., Ac-Tyr-Gly-Gly-Phe-Thz-NH₂) on a Rink Amide resin to yield a C-terminally amidated peptide.

Materials:

• Rink Amide MBHA resin (substitution level ~0.5 mmol/g)

• Fmoc-D-Thz-OH

• Other Fmoc-protected amino acids (Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH)

• Coupling Reagents: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvents: DMF (N,N-Dimethylformamide, peptide synthesis grade), DCM (Dichloromethane)

• Fmoc Deprotection Solution: 20% (v/v) piperidine in DMF

• Washing Solvents: DMF, DCM, Methanol

• Capping Reagent (Optional): Acetic anhydride and DIPEA in DMF

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Precipitation Solvent: Cold diethyl ether

Equipment:

• Peptide synthesis vessel with a sintered glass frit

• Shaker or rocker for agitation

• Vacuum manifold

• Standard laboratory glassware

• Rotary evaporator

• Centrifuge

• Lyophilizer

• RP-HPLC system for purification

• Mass spectrometer for analysis

Step-by-Step Procedure:

• Resin Preparation:

  • Place the Rink Amide resin (e.g., 200 mg, 0.1 mmol scale) in the synthesis vessel.

  • Swell the resin in DMF for at least 30 minutes with gentle agitation.[15]

• Initial Fmoc Deprotection:

  • Drain the DMF from the swollen resin.

  • Add the 20% piperidine/DMF solution to the resin and agitate for 3 minutes. Drain.

  • Add a fresh portion of 20% piperidine/DMF and agitate for 15 minutes to ensure complete Fmoc removal.

  • Drain the solution and wash the resin thoroughly with DMF (5-7 times).

• Coupling of Fmoc-D-Thz-OH:

  • In a separate vial, dissolve Fmoc-D-Thz-OH (3 eq., 0.3 mmol, ~107 mg) and HCTU (2.9 eq., 0.29 mmol) in DMF.

  • Add DIPEA (6 eq., 0.6 mmol) to the solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Rationale: HCTU is a highly efficient coupling reagent that minimizes racemization. DIPEA acts as a base to neutralize the protonated amine on the resin and the carboxyl group of the incoming amino acid.

• Washing:

  • Drain the coupling solution and wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts.

• Monitoring Coupling Completion (Optional but Recommended):

  • Perform a Kaiser test (ninhydrin test) on a small sample of resin beads. A negative result (beads remain colorless or yellow) indicates a complete reaction. If the test is positive (blue beads), a second coupling may be necessary.

• Chain Elongation:

  • Repeat steps 2 (Fmoc deprotection), 3 (coupling), and 4 (washing) for each subsequent amino acid (Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH).

• N-terminal Acetylation:

  • After the final Fmoc deprotection (from Tyr), wash the resin with DMF.

  • Add a solution of acetic anhydride (10 eq.) and DIPEA (10 eq.) in DMF and react for 30 minutes. This caps the N-terminus with an acetyl group.

  • Wash the resin thoroughly with DMF, followed by DCM, and dry under vacuum.

• Cleavage and Global Deprotection:

  • Transfer the dried resin to a round-bottom flask.

  • Add the freshly prepared cleavage cocktail (e.g., 5 mL for 0.1 mmol scale).

  • Caution: Perform this step in a well-ventilated fume hood as TFA is highly corrosive.

  • Stir the mixture at room temperature for 2-3 hours. The thiazolidine ring is stable under these conditions.[6]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA.

  • Concentrate the TFA solution under a gentle stream of nitrogen or using a rotary evaporator.

• Peptide Precipitation and Purification:

  • Add the concentrated peptide solution dropwise to a centrifuge tube containing cold diethyl ether. A white precipitate should form.

  • Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether 2-3 more times.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[16]

• Characterization:

  • Confirm the identity and purity of the final peptide using mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical RP-HPLC.[17]

Post-Synthesis Modification: Deprotection of the Thiazolidine Ring

A key advantage of using Fmoc-D-Thz-OH is the ability to unmask the cysteine residue after peptide synthesis and purification.[18] This is typically achieved by reacting the thiazolidine-containing peptide with an aldehyde or ketone scavenger under acidic conditions.

Figure 2. Schematic of the deprotection of an N-terminal thiazolidine to yield a cysteine residue.

Protocol 2: Thiazolidine Ring Opening to Unveil Cysteine

Materials:

• Purified thiazolidine-containing peptide

• Methoxyamine hydrochloride (MeONH₂·HCl)

• Buffer: 0.2 M Sodium phosphate or acetate buffer, pH 4.0

• Guanidine hydrochloride (Gn·HCl) (optional, for poorly soluble peptides)

Procedure:

• Dissolve the purified thiazolidine-containing peptide in the pH 4.0 buffer to a concentration of 1-2 mg/mL. If solubility is an issue, the buffer can be supplemented with up to 6 M Gn·HCl.

• Add a solution of methoxyamine hydrochloride to the peptide solution to a final concentration of 0.1-0.2 M.[19]

• Incubate the reaction mixture at room temperature or slightly elevated temperature (e.g., 37°C) for 4-12 hours.

• Monitor the reaction progress by analytical RP-HPLC and mass spectrometry. A successful reaction will show the disappearance of the starting material peak and the appearance of a new peak corresponding to the cysteine-containing peptide (mass decrease of 12 Da, reflecting the loss of a CH₂ group).

• Once the reaction is complete, the resulting cysteine-containing peptide can be purified by RP-HPLC.

Causality of Experimental Choices:

• Acidic pH (4-5): The hydrolysis of the thiazolidine ring is acid-catalyzed. This pH range provides a balance between an efficient reaction rate and maintaining the stability of the peptide.

• Methoxyamine: This reagent acts as a scavenger for the formaldehyde released upon ring opening.[18] By trapping the formaldehyde as a stable oxime, it drives the equilibrium of the reaction towards the formation of the free cysteine, preventing potential side reactions such as re-cyclization or reaction with other nucleophilic side chains.

Applications in Drug Discovery and Chemical Biology

The ability to synthesize thiazolidine-containing peptidomimetics opens up numerous avenues in therapeutic and research applications:

• Enhanced Proteolytic Stability: The thiazolidine ring, being a non-natural amino acid mimic, can confer increased resistance to degradation by proteases, thereby extending the in vivo half-life of peptide drug candidates.[4]

• Conformational Scaffolding: The constrained nature of the thiazolidine ring can pre-organize the peptide backbone into specific secondary structures, such as β-turns, which are often essential for high-affinity binding to biological targets like receptors and enzymes.[8]

• Pro-drug and Ligation Strategies: Thiazolidine-containing peptides can be considered pro-drugs of cysteine-containing peptides.[5] The controlled release of the active cysteine-peptide can be triggered in specific environments. More commonly, the unmasked N-terminal cysteine is a prerequisite for native chemical ligation (NCL), a powerful technique for the synthesis of large peptides and proteins by joining smaller, unprotected peptide segments.[6]

Conclusion

Fmoc-D-Thz-OH is a highly valuable and versatile building block for the synthesis of sophisticated peptidomimetics. Its stability to standard SPPS conditions, coupled with the ability to selectively deprotect the thiazolidine ring post-synthesis, provides chemists with a powerful tool for creating peptides with enhanced stability, defined conformations, and handles for further chemical modification. The protocols and principles outlined in these application notes provide a solid foundation for the successful incorporation of Fmoc-D-Thz-OH into peptide synthesis workflows, enabling the advancement of research and development in peptide-based therapeutics.

References

• Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. (2019).
• Fmoc-D-Thz-OH [198545-89-0] - Peptides. AAPPTec.
• Fmoc-D-thiaproline. Chem-Impex.
• (4R)-Fmoc-2,2-dimethyl-1,3-thiazolidine-4-carboxylic acid. Chem-Impex.
• Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. The Royal Society of Chemistry.
• Bicyclic thiazolidine lactam peptidomimetics of the dopamine receptor modul
• FMOC-D-THZ-OH | 133054-21-4. ChemicalBook.
• FMOC-THZ-OH | 133054-21-4. Sigma-Aldrich.
• Fmoc-Thz-OH. Advanced ChemTech.
• Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides.
• Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applic
• Thiazolidine deprotection using an organic solvent extractable aldehyde scavenger for one-pot four-segment lig
• 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Journal of Medical Science.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups. RSC Publishing.
• Thiazolidine Deprotection by 2-Aminobenzamide-Based Aldehyde Scavenger for One-Pot Multiple Peptide Lig
• Thiazolidine-Masked α-Oxo Aldehyde Functionality for Peptide and Protein Modification.
• A Comparative Guide to Fmoc-D-Tle-OH in Solid-Phase Peptide Synthesis. Benchchem.
• Fmoc Solid-Phase Peptide Synthesis.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Design, Synthesis, and Characterization of Novel Thiazolidine-2,4-Dione-Acridine Hybrids as Antitumor Agents. PMC.
• Advances in Fmoc solid‐phase peptide synthesis. PMC.
• Methods and protocols of modern solid phase peptide synthesis.
• Thioproline-Based Oxidation Strategy for Direct Preparation of N-Terminal Thiazolidine-Containing Peptide Thioesters from Peptide Hydrazides. Organic Letters.
• Design and Synthesis of Small Libraries of Peptidomimetics Based on a Thiazolidine Moiety.
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive.
• Synthesis and Applications of Peptides and Peptidomimetics in Drug Discovery.
• Optimized Synthesis and Characterization of Thiazolidine-2, 4-Dione for Pharmaceutical Application.
• Synthesis, Characterization, Molecular Docking, and Preliminary Antimicrobial Evaluation of Thiazolidinone Deriv
• Recent Developments in the Synthesis of Peptidomimetics: Applications in Drug Design and Discovery. Research and Reviews: Journal of Medicinal and Organic Chemistry.
• Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents. PMC.
• Triazole-Modified Peptidomimetics: An Opportunity for Drug Discovery and Development. Frontiers in Chemistry.
• Exploration of Glitazone/Thiazolidinedione Derivatives: Molecular Design and Therapeutic Potential. MDPI.

Sources

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• 4. chemimpex.com [chemimpex.com]
• 5. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Bicyclic thiazolidine lactam peptidomimetics of the dopamine receptor modulating peptide Pro-Leu-Gly-NH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. FMOC-THZ-OH | 133054-21-4 [sigmaaldrich.com]
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• 19. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Resolving Fmoc-D-Thz-OH Solubility in SPPS

Welcome to the Advanced Troubleshooting Guide for Fmoc-D-Thz-OH (Fmoc-protected D-thiazolidine-4-carboxylic acid). As a Senior Application Scientist, I frequently see researchers encounter unexpected turbidity, poor dissolution kinetics, or complete gelation when working with this specific unnatural amino acid.

Fmoc-D-Thz-OH is an indispensable building block, widely utilized as a masked cysteine residue to prevent premature self-ligation during Native Chemical Ligation (NCL)[1]. However, its unique structural thermodynamics—specifically the conformational rigidity of the pseudo-proline thiazolidine ring combined with the highly hydrophobic, planar Fmoc protecting group—promotes intense intermolecular hydrogen bonding and hydrophobic stacking. In standard Solid-Phase Peptide Synthesis (SPPS) solvents like N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP), this often leads to aggregation and synthetic failure[2][3].

This guide provides field-proven, mechanistically grounded solutions to overcome these solubility barriers.

Diagnostic Workflow

Before altering your synthesis protocols, use the following diagnostic matrix to identify the root cause of the precipitation or gelation event.

Diagnostic workflow for resolving Fmoc-D-Thz-OH solubility and gelation issues in SPPS.

Quantitative Solvent Profiling

Poor solubility is a direct cause of truncated sequences and deletion impurities in SPPS[3]. To ensure a self-validating system, you must select a solvent matrix that maintains the monomer in solution not just as a free acid, but also as an active ester during the coupling phase.

Table 1: Solubility and Stability Matrix for Fmoc-D-Thz-OH (Target: 0.3 M Concentration)

Solvent System	Max Soluble Conc. (25°C)	Gelation Risk (Post-Activation)	Mechanistic Rationale & Recommended Use Case
100% DMF	~0.15 M	High (with HBTU/DIPEA)	Standard solvent; fails at high concentrations due to inability to disrupt strong lattice energy[4].
100% NMP	~0.25 M	Moderate	NMP is slightly more polar and better at disrupting peptide aggregation than DMF[3].
DMF / DCM (1:1)	~0.30 M	Low	DCM disrupts hydrophobic Fmoc stacking. Ideal for manual SPPS, but DCM volatility limits automated use[5].
NMP / DMSO (4:1)	>0.40 M	None (with DIC/Oxyma)	DMSO acts as a powerful hydrogen-bond acceptor, preventing non-covalent oligomerization[5].

Standard Operating Procedures (SOPs)

Protocol A: Optimized Dissolution Using a Binary Solvent System (NMP/DMSO)

When working at concentrations ≥ 0.3 M, relying solely on DMF is a critical error. The addition of Dimethyl Sulfoxide (DMSO) fundamentally alters the solvation shell, preventing the thiazolidine rings from aggregating.

Step-by-Step Methodology:

• Weighing: Accurately weigh the required amount of Fmoc-D-Thz-OH powder into a clean, dry polypropylene tube.

• Primary Solvation: Add 80% of the final required volume using peptide-synthesis grade NMP.

• Disruption of Lattice Energy: Vortex vigorously for 60 seconds. If the solution remains turbid, place the tube in a sonication bath at 35°C–40°C for 5 minutes. Do not exceed 40°C to prevent thermal degradation.

• Co-solvent Addition: Add the remaining 20% volume using anhydrous DMSO[5]. Gently invert the tube until the solution is optically clear.

• Validation: Allow the solution to rest at room temperature (25°C) for 30 minutes. Visually inspect for micro-crystals or gel networks before loading onto the automated synthesizer.

Protocol B: In Situ Pre-Activation to Bypass Active Ester Precipitation

A common phenomenon is that Fmoc-D-Thz-OH dissolves perfectly as a free acid, but instantly forms a gel upon the addition of uronium salts (e.g., HBTU/HATU) and basic additives (DIPEA). This occurs because the resulting active ester intermediate is highly insoluble.

Step-by-Step Methodology:

• Reagent Switch: Abandon HBTU/DIPEA. Transition to N,N'-Diisopropylcarbodiimide (DIC) and Ethyl cyano(hydroxyimino)acetate (OxymaPure)[3][6].

• Acid/Oxime Preparation: Prepare a 0.3 M solution of Fmoc-D-Thz-OH and a 0.3 M solution of OxymaPure in DMF (or NMP)[7].

• Resin Delivery: Deliver the amino acid and Oxyma solutions to the resin vessel simultaneously.

• Delayed Activation: Add the DIC (0.6 M in DMF) directly to the resin vessel after the amino acid/Oxyma mixture[7]. This ensures the active ester is generated in situ at the solid support interface, minimizing the time it spends in bulk solution and completely bypassing the gelation phase.

Frequently Asked Questions (FAQs)

Q: Can I use microwave-assisted heating to force Fmoc-D-Thz-OH into solution? A: You must exercise extreme caution. While microwave heating dramatically improves dissolution, Fmoc-protected cysteine derivatives and their structural analogs (like Thz) are highly susceptible to base-catalyzed racemization at elevated temperatures[8]. If you must use microwave SPPS, strictly avoid pre-heating the amino acid in the presence of basic reagents like DIPEA. You must use neutral/acidic activation conditions (DIC/OxymaPure) to preserve chiral integrity[8].

Q: Why does my solution form a gel only after adding the coupling reagents? A: This is a classic symptom of active ester insolubility. The dipole moment of the molecule shifts significantly once the carboxylic acid is converted into an OBt or OAt ester. Switching from base-mediated uronium chemistry (HBTU) to carbodiimide/oxime chemistry (DIC/OxymaPure) alters the intermediate species, significantly improving solubility and reducing side reactions[3][6].

Q: Does the addition of chaotropic salts like LiCl help? A: While 0.1 M LiCl in DMF is an excellent chaotropic agent for disrupting beta-sheet formation of the growing peptide chain on the resin, it does very little to improve the solubility of the Fmoc-D-Thz-OH monomer in the delivery vial. Focus on solvent polarity (DMSO/DCM) rather than chaotropic salts for monomer dissolution.

References

• Novabiochem® Letters 3/11. Sigma-Aldrich. Available at:[Link]

• Advances in Fmoc solid‐phase peptide synthesis. PMC - NIH. Available at: [Link]

• WO2023217744A1 - Promédicaments de polypeptide glp-1 et leurs utilisations. Google Patents.
• EP4522220A1 - Promédicaments de polypeptide glp-1 et leurs utilisations. Google Patents.

Sources

• 1. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (S)-Fmoc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | 141636-66-0 | Benchchem [benchchem.com]
• 5. (S)-Fmoc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | 141636-66-0 | Benchchem [benchchem.com]
• 6. WO2023217744A1 - Promédicaments de polypeptide glp-1 et leurs utilisations - Google Patents [patents.google.com]
• 7. EP4522220A1 - Promédicaments de polypeptide glp-1 et leurs utilisations - Google Patents [patents.google.com]
• 8. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]

Technical Support Center: Optimizing Cleavage for Fmoc-D-Thz-OH Peptides

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the cleavage of peptides containing Fmoc-D-Thz-OH (Fmoc-D-thiazolidine-4-carboxylic acid).

Fmoc-D-Thz-OH is a critical building block in Native Chemical Ligation (NCL), acting as a masked N-terminal cysteine to prevent unwanted oligomerization during the assembly of complex proteins[1]. While the thiazolidine (Thz) ring is generally stable to the harsh acidic conditions of global deprotection, it is highly susceptible to side reactions if the scavenger cocktail is not meticulously optimized[2]. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the structural integrity of your Thz-peptides.

Mechanistic Insights: The Vulnerability of the Thiazolidine Ring

To optimize a cleavage cocktail, one must first understand the chemical vulnerabilities of the Thz ring during Solid-Phase Peptide Synthesis (SPPS) cleavage:

• Thioaminal Hydrolysis: The Thz ring is a thioaminal—a cyclic adduct of cysteine and formaldehyde. While stable in anhydrous trifluoroacetic acid (TFA), thioaminals undergo rapid acid-catalyzed hydrolysis in the presence of water[2]. Standard cleavage cocktails containing water will prematurely open the ring, releasing reactive formaldehyde and free cysteine[3].

• Carbocation Alkylation: Global deprotection releases protecting groups (e.g., tert-butyl, trityl, Pbf) as highly reactive carbocations. The sulfur atom within the Thz ring is highly nucleophilic. If the cocktail lacks sufficient kinetic scavengers, these carbocations will irreversibly alkylate the Thz sulfur[2].

• Scavenger Exchange Reactions: Thiol-based scavengers like Ethanedithiol (EDT) are standard in peptide chemistry but can participate in thioaminal exchange reactions under strongly acidic conditions, forming unwanted adducts with the Thz ring.

Troubleshooting Guide & FAQs

Q: Why am I observing a mass shift of -12 Da in my crude peptide after TFA cleavage? A: A -12 Da mass shift indicates premature opening of the Thz ring. This mass loss corresponds to the expulsion of the methylene carbon (as formaldehyde), generating a free N-terminal cysteine. Causality: This is almost always caused by water in the cleavage cocktail. In the highly acidic environment of TFA, water acts as the primary reactant for thioaminal hydrolysis[2]. Solution: Eliminate water from your cleavage cocktail. Switch to an anhydrous scavenger system such as TFA/TIS/DODT (95:2.5:2.5)[4].

Q: My LC-MS shows a significant +56 Da or +242 Da adduct on the Thz-peptide. What is happening? A: These mass shifts correspond to irreversible alkylation of the Thz sulfur atom by tert-butyl (+56 Da) or trityl (+242 Da) carbocations[2]. Causality: During global deprotection, carbocations are actively seeking nucleophiles. If your silane scavengers are depleted or insufficient, the Thz sulfur becomes the primary target. Solution: Ensure sufficient Triisopropylsilane (TIS) is present. TIS irreversibly reduces carbocations to inert alkanes. If your sequence contains a high density of tBu-protected residues, increase TIS concentration to 5% and perform the cleavage at a slightly lower temperature (15°C) to control reaction kinetics.

Q: Can I use standard Reagent K (TFA/Phenol/Water/Thioanisole/EDT) for Thz-containing peptides? A: It is highly discouraged. Causality: Reagent K contains 5% water, which drives Thz hydrolysis[3]. Furthermore, EDT can participate in thioaminal exchange with the Thz ring. DODT (3,6-dioxa-1,8-octanedithiol) is a bulkier, less reactive alternative that provides excellent scavenging against oxidation without compromising the Thz ring[4].

Quantitative Comparison of Cleavage Cocktails

The table below summarizes the quantitative effects of various cleavage cocktails on Thz ring integrity, providing a clear rationale for optimization.

Cleavage Cocktail	Composition (v/v)	Water Content	Thz Ring Integrity	Primary Byproducts	Recommendation
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	5.0%	Poor	Premature ring opening (-12 Da), EDT adducts	Avoid for Thz-peptides
Reagent B	TFA / TIS / H₂O (95:2.5:2.5)	2.5%	Moderate	Minor hydrolysis, slight tBu alkylation (+56 Da)	Not recommended
Anhydrous TIS	TFA / TIS (95:5)	0.0%	Very Good	Occasional oxidation of sulfur	Use if no other sensitive residues exist
Optimized Thz	TFA / TIS / DODT (95:2.5:2.5)	0.0%	Excellent	None detected	Highly Recommended

Self-Validating Experimental Protocols

Protocol A: Anhydrous Cleavage of Fmoc-D-Thz-OH Peptides

Causality & Design: This protocol explicitly eliminates water to prevent thioaminal hydrolysis while utilizing a dual-scavenger system (TIS/DODT) to permanently quench carbocations and prevent sulfur oxidation[2],[4].

Materials:

• Trifluoroacetic acid (TFA, peptide synthesis grade)

• Triisopropylsilane (TIS)

• 3,6-dioxa-1,8-octanedithiol (DODT)

• Cold Diethyl Ether (-20°C)

Step-by-Step Methodology:

• Resin Preparation: Wash the peptidyl-resin thoroughly with DCM (3 × 5 mL) to remove any residual DMF. Reasoning: DMF reacts with TFA to form reactive formylating species. Dry the resin under a gentle nitrogen stream for 10 minutes.

• Cocktail Formulation: In a clean, dry glass vial, prepare the optimized cleavage cocktail: 95% TFA, 2.5% TIS, and 2.5% DODT (v/v). Do not add water.

• Cleavage Reaction: Add 10 mL of the cleavage cocktail per 0.1 mmol of resin. Seal the vessel and agitate gently at room temperature (20–22°C) for exactly 2 hours.

• Filtration & Concentration: Filter the cleavage mixture into a 50 mL polypropylene centrifuge tube. Wash the resin with an additional 2 mL of neat TFA. Concentrate the combined filtrate under a nitrogen stream until approximately 2 mL remains.

• Precipitation: Add 30 mL of ice-cold diethyl ether to the concentrated TFA solution to precipitate the peptide. Invert gently to mix.

• Isolation: Centrifuge at 4,000 × g for 5 minutes at 4°C. Decant the ether supernatant. Wash the pellet with cold ether two additional times.

• Validation Step (Self-Check): Dissolve a 1 mg micro-aliquot of the crude pellet in 50% Acetonitrile/Water with 0.1% TFA. Analyze via LC-MS.

  • Success Criteria: The base peak must match the calculated mass of the intact Thz-peptide. Peaks at [M - 12] indicate water contamination during cleavage; peaks at [M + 56] indicate insufficient TIS. Do not proceed to NCL until this profile is validated.

Protocol B: Post-Ligation Thiazolidine Unmasking (Deprotection)

Causality & Design: Converts the stable Thz ring back to a reactive N-terminal cysteine for subsequent NCL steps. The use of methoxyamine drives the equilibrium forward by forming a stable, irreversible oxime with the released formaldehyde[1].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.2 M Phosphate buffer containing 6.0 M Guanidine Hydrochloride (Gn·HCl), adjusted to pH 4.0.

• Reagent Addition: Dissolve Methoxyamine hydrochloride (MeONH₂·HCl) in the buffer to a final concentration of 0.2 M. Re-adjust the pH to 4.0 using dilute HCl or NaOH if necessary.

• Reaction: Dissolve the purified Thz-peptide (or crude NCL product) in the deprotection buffer at a concentration of 1–2 mM. Incubate at 37°C.

• Validation Step (Self-Check): Monitor the reaction via analytical HPLC-MS every 2 hours.

  • Success Criteria: The reaction is complete when the starting material peak completely disappears and a single new peak emerges with a mass shift of exactly -12.0 Da (indicating the loss of the methylene carbon).

• Termination: Once 100% conversion is achieved (typically 4–8 hours), directly inject the reaction mixture onto a preparative RP-HPLC column for purification.

Process Visualization

The following diagram maps the logical progression and validation checkpoints required for successful Thz-peptide synthesis and utilization.

Workflow for Fmoc-D-Thz-OH peptide synthesis, optimized cleavage, and sequential ligation.

References

• Hackeng, T. M., Griffin, J. H., & Dawson, P. E. (1999). Convergent chemical synthesis and high-resolution x-ray structure of human lysozyme. Proceedings of the National Academy of Sciences (PNAS). Retrieved from[Link]

• Nitsche, C., et al. (2022). An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates. Frontiers in Chemistry. Retrieved from[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. (S)-Fmoc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | 141636-66-0 | Benchchem [benchchem.com]
• 3. Cysteine Derivatives - Bachem [bachem.com]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Technical Support Center: Minimizing Thiazolidine (Thz) Ring Opening Side Reactions

Welcome to the Peptide Synthesis Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the synthesis of complex proteins via Solid-Phase Peptide Synthesis (SPPS) and Native Chemical Ligation (NCL).

The 1,3-thiazolidine-4-carboxo (Thz) group is the gold standard for masking N-terminal cysteine residues to prevent premature cyclization or unwanted intermolecular reactions during SPPS and sequential ligations. However, managing the stability of the Thz ring—preventing premature opening during synthesis and avoiding thioester degradation during intentional unmasking—requires precise mechanistic control.

Part 1: Troubleshooting Guides & FAQs

Q1: I am observing premature Thz ring opening during my final TFA cleavage. How do I prevent this?

Causality: The Thz ring is a thioaminal. While generally stable to standard acidic cleavage cocktails (e.g., TFA/TIS/H2O), prolonged exposure to highly acidic conditions in the presence of water can initiate premature hydrolysis of the ring. This is exacerbated if the peptide is subjected to heat during cleavage or if aqueous buffers are used during prolonged lyophilization steps. Solution: Limit your TFA cleavage time to exactly 2 hours at room temperature. Use a highly optimized scavenger cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% EDT) and precipitate immediately in cold diethyl ether. Avoid leaving the cleaved peptide in aqueous acidic solutions (like 0.1% TFA HPLC buffers) at room temperature for extended periods before lyophilization.

Q2: My intentional Thz deprotection with methoxyamine is taking >8 hours, and I am losing my C-terminal thioester intermediate. What is happening?

Causality: To drive the equilibrium of Thz hydrolysis forward, traditional protocols use a massive excess of methoxyamine (at pH ~4.0) to scavenge the released formaldehyde. However, methoxyamine is a potent nucleophile. Over the >8 hours required for complete Thz unmasking, methoxyamine attacks the C-terminal thioester via aminolysis, resulting in chain truncation and the irreversible loss of the reactive thioester handle required for the next NCL step. Solution: You must decouple the scavenging process from the thioester. Transition to either a transition-metal-mediated deprotection [1] or an organic-extractable scavenger [2].

Q3: How can I accelerate Thz unmasking without degrading my thioester in a one-pot multiple ligation?

Causality: Transition metals, specifically Palladium(II), possess a high affinity for sulfur. By coordinating directly to the sulfur atom of the Thz ring, Pd(II) significantly weakens the C–S bond, drastically lowering the activation energy required for ring hydrolysis. Solution: Utilize water-soluble Palladium(II) complexes, such as [Pd(allyl)Cl]2​ . This method reduces the deprotection time from >8 hours to approximately 15 minutes under standard NCL conditions (pH 7.0), completely bypassing the need for nucleophilic scavengers and preserving the thioester [1].

Q4: I want to avoid heavy metals entirely due to downstream biological assays. What is the best metal-free alternative?

Causality: If you must use an aldehyde scavenger, the key is phase separation. Traditional scavengers remain in the aqueous phase with your peptide. By using a hydrophobic scavenger, you can capture the formaldehyde and then physically remove the scavenger from the reaction before adjusting the pH for the next ligation. Solution: Use O-benzylhydroxylamine (O-BHA). O-BHA efficiently opens the Thz ring at pH 4–5. Because of its benzyl group, it can be quantitatively extracted from the aqueous ligation buffer using ethyl acetate (EtOAc), leaving the intact thioester peptide safely in the aqueous phase [2].

Q5: Can I couple Thz deprotection directly with disulfide bond formation?

Causality: Copper(II) salts act as both Lewis acids and mild oxidants. Cu(II) coordinates the Thz sulfur to facilitate ring opening, and subsequently oxidizes the newly liberated N-terminal cysteine to form a disulfide bond with adjacent free cysteines. Solution: Treat the Thz-peptide with CuSO4​ in the presence of ascorbate. The ring opens within 1 hour, and subsequent air oxidation directly yields the disulfide-bridged product without requiring a separate deprotection step [3].

Part 2: Quantitative Data Summaries

The following table summarizes the kinetic and chemical profiles of modern Thz deprotection strategies to help you select the optimal route for your workflow.

Deprotection Reagent	Concentration	Optimal pH	Reaction Time	Thioester Compatibility	Key Advantage / Drawback
Methoxyamine (Traditional)	0.2 M - 0.5 M	4.0	8 - 12 hours	Poor (Aminolysis)	Advantage: Cheap, metal-free.Drawback: Destroys thioesters.
[Pd(allyl)Cl]2​	10 - 20 mM	7.0	15 mins	Excellent	Advantage: Ultra-fast, neutral pH.Drawback: Requires metal scavenging.
O-Benzylhydroxylamine	0.2 M	4.0 - 5.0	1 hour	Excellent (Post-extraction)	Advantage: Metal-free, extractable.Drawback: Requires EtOAc wash steps.
CuSO4​ / Ascorbate	40 mM	5.0 - 7.0	1 hour	Moderate	Advantage: Couples with oxidation.Drawback: Unwanted side-oxidations.

Part 3: Experimental Protocols

Protocol A: Pd(II)-Mediated Rapid Thz Deprotection [1]

This self-validating protocol ensures complete unmasking within 15 minutes while preserving C-terminal thioesters.

• Preparation: Dissolve the purified N-terminal Thz-peptide (1 mM) in standard NCL buffer (6 M Guanidine-HCl, 0.1 M Sodium Phosphate, pH 7.0).

• Catalyst Addition: Prepare a fresh stock solution of [Pd(allyl)Cl]2​ (100 mM) and 3-mercaptopropionic acid (MPAA, 500 mM) in the NCL buffer. Add this to the peptide solution to achieve a final Pd(II) concentration of 15 mM.

• Reaction: Incubate the mixture at 37°C. The coordination of Pd(II) to the Thz sulfur will drive complete hydrolysis within 15 minutes.

• Quenching & Validation: Quench the reaction by adding Dithiothreitol (DTT) to a final concentration of 100 mM. The DTT strips the Pd(II) from the newly formed N-terminal cysteine. Validate completion via LC-MS; you should observe a mass shift of −12 Da (loss of the methylene bridge).

Protocol B: O-BHA Extractable Scavenger Method [2]

Ideal for metal-free, one-pot multisegment ligations.

• Preparation: Following the completion of the first NCL step, adjust the pH of the ligation mixture (containing the newly ligated Thz-peptide thioester) to 4.5 using 1 M HCl.

• Scavenger Addition: Add solid O-benzylhydroxylamine hydrochloride (O-BHA·HCl) to the mixture to reach a final concentration of 0.2 M.

• Reaction: Incubate at 37°C for 1 hour. The O-BHA will trap the released formaldehyde, forming an oxime derivative.

• Extraction (Critical Step): Add an equal volume of Ethyl Acetate (EtOAc) to the reaction vial. Vortex vigorously for 30 seconds, centrifuge at 3000 x g for 1 minute to separate the phases, and discard the upper organic layer. Repeat this extraction 4 times.

• Validation: The aqueous layer now contains the fully deprotected N-terminal Cysteine peptide with an intact C-terminal thioester, ready for the next NCL step. Adjust pH back to 7.0.

Part 4: Mechanistic Visualization

The following diagram illustrates the divergent pathways of Thz ring opening and the causality behind thioester degradation versus successful preservation.

Caption: Divergent pathways for Thiazolidine (Thz) deprotection and their impact on thioester stability.

Part 5: References

• Title: Palladium Mediated Rapid Deprotection of N-Terminal Cysteine under Native Chemical Ligation Conditions for the Efficient Preparation of Synthetically Challenging Proteins Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• Title: Thiazolidine Deprotection Using an Organic Solvent Extractable Aldehyde Scavenger for One-Pot Four-Segment Ligation Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Copper-Mediated Deprotection of Thiazolidine and Selenazolidine Derivatives Applied to Native Chemical Ligation Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Reference Data & Comparative Studies

Fmoc-D-Thz-OH vs. Fmoc-Cys(Trt)-OH in Ligation Chemistry: A Comparative Guide for Sequential NCL

Executive Summary

The total chemical synthesis of large proteins (>50 amino acids) frequently surpasses the length limitations of standard Solid-Phase Peptide Synthesis (SPPS). Native Chemical Ligation (NCL) overcomes this by chemoselectively joining unprotected peptide fragments in aqueous buffers. However, when assembling proteins from three or more fragments, the middle fragments must be bifunctional—bearing both a C-terminal thioester and an N-terminal cysteine.

This guide objectively compares the standard Fmoc-Cys(Trt)-OH building block against the specialized Fmoc-D-Thz-OH (thiazolidine) mask. We will explore the mechanistic causality behind their performance, specifically detailing why Thz masking is mandatory for sequential NCL and how the D-enantiomer enables cutting-edge mirror-image protein synthesis.

Mechanistic Causality: The Trt vs. Thz Paradigm

The Pitfall of Fmoc-Cys(Trt)-OH in Middle Fragments

Fmoc-Cys(Trt)-OH utilizes a trityl (Trt) protecting group on the cysteine thiol. The Trt group is highly acid-labile. During the final global deprotection and cleavage from the SPPS resin using Trifluoroacetic acid (TFA), the Trt group is completely removed.

If this building block is used on a middle fragment containing a C-terminal thioester, the resulting peptide will possess a free N-terminal cysteine and a reactive C-terminal thioester. Upon dissolution in neutral NCL buffer (pH 7.0), the fragment will immediately undergo intramolecular transthioesterification. This causes catastrophic head-to-tail self-ligation, resulting in cyclic byproducts and uncontrolled oligomerization rather than the desired target.

Fig 1. Self-ligation pitfall of Cys(Trt) in bifunctional fragments during NCL.

The Solution: Fmoc-D-Thz-OH Masking

Fmoc-D-Thz-OH (thiazolidine-4-carboxylic acid) is an N,S-acetal formed by condensing D-cysteine with formaldehyde. Unlike the Trt group, the thiazolidine ring is completely stable to TFA cleavage cocktails because the protonated intermediate lacks a nucleophile to drive ring opening.

Consequently, a middle fragment synthesized with Fmoc-D-Thz-OH retains its masked N-terminus post-cleavage. It remains entirely inert in standard NCL buffers, allowing its C-terminal thioester to safely react with the free N-terminal cysteine of a downstream fragment. Once the first ligation is complete, the Thz ring is chemoselectively opened to reveal the free D-cysteine, priming the intermediate for the next ligation step.

Quantitative Comparison & Efficiency Data

The following table summarizes the experimental parameters and operational efficiencies of both building blocks in ligation chemistry:

Parameter	Fmoc-Cys(Trt)-OH	Fmoc-D-Thz-OH
Protecting Group	Trityl (Trt)	Thiazolidine (Thz)
TFA Cleavage Stability	Highly Labile (Deprotects)	Highly Stable (Remains Intact)
N-Terminal State (Post-SPPS)	Free Cysteine	Masked Cysteine (Inert)
Risk of Self-Ligation	>95% (in bifunctional fragments)	0% (Stable in NCL buffer)
Unmasking Reagent	None required	0.2 M MeONH₂·HCl
Unmasking pH / Temp	N/A	pH 4.0 / 37°C
Unmasking Kinetics	N/A	8–12 hours (Quantitative)
Primary Workflow Utility	C-terminal fragments, Single NCL	Middle fragments, Sequential NCL

The Case for Fmoc-D-Thz-OH in Mirror-Image Synthesis

While L-Thz is standard for natural proteins, Fmoc-D-Thz-OH is strictly required for the synthesis of mirror-image D-proteins. D-proteins are entirely composed of D-amino acids, rendering them highly resistant to natural proteases and virtually non-immunogenic.

Recent breakthroughs, such as the total chemical synthesis of the 775-amino acid mirror-image D-9°N DNA polymerase, relied heavily on sequential NCL using Fmoc-D-Thz-OH. The D-enantiomer ensures that upon unmasking, the resulting D-cysteine maintains the inverted stereochemical geometry required for the native folding and enzymatic activity of the final mirror-image polymerase.

Fig 2. Sequential C-to-N Native Chemical Ligation workflow using D-Thz masking.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol utilizes a self-validating system where each chemical transformation is confirmed via distinct LC-MS mass shifts.

Phase 1: First NCL Step (C-to-N Assembly)

• Preparation : Dissolve the Middle Fragment (N-term D-Thz, C-term thioester) and C-Terminal Fragment (N-term D-Cys) in NCL buffer (6 M Guanidine·HCl, 200 mM Na₂HPO₄, 20 mM TCEP, 50 mM MPAA) to a final peptide concentration of 2-5 mM.

• pH Adjustment : Adjust the pH strictly to 7.0 using 1 M NaOH or HCl. Causality: pH 7.0 ensures the cysteine thiol is sufficiently deprotonated for nucleophilic attack without hydrolyzing the thioester.

• Incubation & Validation : Incubate at 37°C for 16–24 hours. Monitor via LC-MS.

  • Validation Checkpoint: Look for the mass of (Fragment 2 + Fragment 3) minus the mass of the thioester leaving group (e.g., MPAA).

Phase 2: Chemoselective Thz Unmasking

Causality: The thiazolidine ring exists in equilibrium with its iminium ion at acidic pH. Methoxyamine (MeONH₂), an alpha-effect nucleophile, attacks this intermediate and traps the formaldehyde as an inert oxime, irreversibly driving the reaction to yield free D-cysteine.

• Buffer Exchange : Isolate the ligated intermediate via semi-preparative RP-HPLC and lyophilize.

• Unmasking Reaction : Dissolve the intermediate in Unmasking Buffer (6 M Guanidine·HCl, 0.2 M MeONH₂·HCl, 20 mM TCEP).

• Critical pH Control : Adjust the pH to exactly 4.0. Causality: Higher pH prevents iminium formation; lower pH protonates MeONH₂, destroying its nucleophilicity.

• Incubation & Validation : Incubate at 37°C for 8–12 hours.

  • Validation Checkpoint: Monitor by LC-MS for a highly specific mass shift of -12 Da . This corresponds to the loss of a single carbon atom ( CH2​ minus 2H ) from the thiazolidine ring, confirming successful unmasking.

• Recovery : Purify the newly activated intermediate via RP-HPLC for the subsequent NCL step.

Conclusion

For single-step ligations or C-terminal fragments, Fmoc-Cys(Trt)-OH remains the highly efficient, industry-standard choice. However, for the assembly of complex proteins requiring three or more fragments, Fmoc-D-Thz-OH (and its L-isomer) is non-negotiable. By providing a TFA-stable, orthogonally cleavable mask, Thz eliminates the risk of self-ligation. Furthermore, the D-enantiomer specifically unlocks the ability to synthesize mirror-image therapeutics, representing the frontier of modern protein engineering.

References

• Source: PMC (NIH)
• Design and synthesis of mirror image fluorescent nucleotide reversible terminator, (L)-3ʹ-O-azidomethyl-dGTP-N3-fluorophore and (D)
• Native Chemical Ligation: A Boon to Peptide Chemistry Source: MDPI URL

Comprehensive Guide to Chiral Purity Analysis and Enantiomeric Excess Determination of Fmoc-D-Thz-OH

Introduction

Fmoc-D-thiazolidine-4-carboxylic acid (Fmoc-D-Thz-OH, also known as Fmoc-D-thiaproline) is a highly specialized synthetic building block. Functioning as a proline analog with a sulfur heteroatom in the ring, it restricts peptide backbone conformation and significantly enhances proteolytic stability [1]. In the development of mirror-image peptides and targeted chemotherapeutics, controlling the enantiomeric purity of Fmoc-D-Thz-OH is an absolute necessity. Even trace amounts of the L-enantiomer (Fmoc-L-Thz-OH) will lead to the formation of diastereomeric peptide impurities during Solid-Phase Peptide Synthesis (SPPS), which can drastically alter the pharmacological profile of the drug and reduce overall manufacturing yield [2].

This guide provides an objective comparison of analytical methodologies for determining the enantiomeric excess (%ee) of Fmoc-D-Thz-OH. It details the underlying mechanisms of chiral recognition and provides a self-validating experimental protocol designed for robust pharmaceutical analysis.

Mechanistic Causality in Chiral Recognition

As an Application Scientist, I emphasize that successful enantioseparation is not achieved through trial and error; it is governed by specific intermolecular interactions. Fmoc-D-Thz-OH possesses three distinct structural features that dictate its interaction with a Chiral Stationary Phase (CSP):

• The Bulky Fmoc Group : The 9-fluorenylmethoxycarbonyl protecting group provides strong π−π interactions and significant steric bulk, making the molecule highly amenable to separation on aromatic-rich CSPs.

• The Carboxylic Acid Moiety : This acts as a primary hydrogen-bond donor and acceptor. Its ionization state must be strictly controlled. We intentionally suppress its ionization using acidic additives (like Trifluoroacetic Acid, TFA) to prevent secondary ionic interactions with the silica support, which is the primary cause of peak tailing [4].

• The Thiazolidine Ring : The sulfur atom introduces a unique dipole moment and steric constraint compared to standard proline, altering its spatial fit within the chiral cavities of the stationary phase.

Objective Comparison of Chiral Stationary Phases (CSPs)

Selecting the optimal CSP requires a calculated balance of resolution ( Rs​ ), selectivity ( α ), and mobile phase compatibility—especially if downstream LC-MS hyphenation is required [3].

1. Polysaccharide-Based CSPs (e.g., Lux Cellulose-2, Chiralcel OD-H)

• Mechanism : Chiral recognition occurs via hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical grooves of the derivatized cellulose/amylose polymer.

• Performance : Exceptionally broad selectivity for Fmoc-amino acids. Operates exceptionally well in Reversed-Phase (RP) mode (e.g., Acetonitrile/Water with 0.1% TFA), which perfectly matches the hydrophobic solubility profile of Fmoc-D-Thz-OH [4].

2. Quinine-Based Zwitterionic CSPs (e.g., ZWIX(+), QN-AX)

• Mechanism : Utilizes ion-pairing interactions. The basic quinine nitrogen interacts with the acidic carboxylate of Fmoc-Thz-OH, while the chiral cleft provides steric differentiation.

• Performance : Highly effective for both free and protected amino acids. Can be operated under polar-ionic or subcritical fluid chromatography (SFC) conditions, offering an environmentally friendly alternative by reducing organic solvent consumption [5].

3. Macrocyclic Glycopeptide CSPs (e.g., Chirobiotic T)

• Mechanism : Relies on π−π interactions, hydrogen bonding, and steric inclusion within a macrocyclic basket (Teicoplanin).

• Performance : Highly compatible with volatile buffers (e.g., ammonium formate). This makes it the superior choice if direct LC-MS/MS analysis is required to identify co-eluting synthesis impurities, as it avoids the ion-suppression effects caused by TFA [6].

Quantitative Data Summary

The following table summarizes the comparative performance of these CSPs for Fmoc-protected cyclic amino acid derivatives, extrapolated from validated Fmoc-amino acid screening protocols [4][5][6].

Chiral Stationary Phase	Separation Mode	Typical Mobile Phase	Selectivity ( α )	Resolution ( Rs​ )	LC-MS Compatibility
Lux Cellulose-2	Reversed-Phase	MeCN / H₂O (60:40) + 0.1% TFA	1.35 - 1.60	> 2.5 (Baseline)	Low (TFA suppresses MS signal)
Chiralcel OD-H	Normal Phase	Hexane / IPA (85:15) + 0.1% TFA	1.25 - 1.45	1.8 - 2.2	Very Low
ZWIX(+) (Quinine)	Polar-Ionic	MeOH / MeCN + 30mM TEA + 60mM FA	1.40 - 1.70	> 3.0	Moderate (Requires tuning)
Chirobiotic T	Polar Organic	MeOH + 0.1% Formic Acid	1.15 - 1.30	1.5 - 1.8	High (Volatile additives)

Note: Baseline resolution ( Rs​>1.5 ) is strictly required for accurate %ee quantification.

Experimental Workflow

Self-validating chiral HPLC workflow for enantiomeric excess determination.

Self-Validating Experimental Protocol: Chiral HPLC Analysis

To ensure absolute trustworthiness and scientific integrity, this protocol incorporates a self-validating system: the mandatory use of a racemic standard (Fmoc-DL-Thz-OH) prior to sample analysis. This proves that the chromatographic system can resolve the enantiomers before attempting to quantify the purity of the D-enantiomer [3].

Objective : Determine the %ee of an Fmoc-D-Thz-OH batch using a Polysaccharide-based CSP under Reversed-Phase conditions.

Materials:

• Column : Phenomenex Lux 5 µm Cellulose-2 (250 x 4.6 mm).

• Mobile Phase : Acetonitrile : HPLC-grade Water (60:40 v/v) containing 0.1% Trifluoroacetic Acid (TFA).

• Standards : Fmoc-DL-Thz-OH (Racemate) and the Fmoc-D-Thz-OH test sample.

Step-by-Step Methodology:

• System Equilibration : Purge the HPLC system and equilibrate the Lux Cellulose-2 column with the mobile phase at a constant flow rate of 1.0 mL/min until a stable baseline is achieved at 254 nm (typically 30-45 minutes). Maintain the column compartment temperature at 25°C.

• System Suitability (Self-Validation) :

  • Inject 5 µL of the Fmoc-DL-Thz-OH racemic standard (prepared at 1.0 mg/mL in mobile phase).

  • Acceptance Criteria: Two distinct peaks must elute with a resolution ( Rs​ ) ≥1.5 . The area ratio should be approximately 50:50. Causality: This step validates that the column's chiral recognition capability is fully intact and that the mobile phase composition is correct.

• Sample Preparation : Dissolve the Fmoc-D-Thz-OH sample directly in the mobile phase to a final concentration of 1.0 mg/mL. Causality: Dissolving the sample in the mobile phase prevents solvent-shock at the column head, which can distort peak shape and artificially lower resolution.

• Sample Analysis : Inject 5 µL of the sample solution. Run the isocratic method for 25 minutes to ensure all potential impurities and late-eluting isomers clear the column.

• Data Processing & %ee Calculation :

  • Identify the retention times of the D and L enantiomers based on the racemic standard chromatogram.

  • Integrate the area under the curve (AUC) for both peaks.

  • Calculate the Enantiomeric Excess (%ee) using the formula:

    %ee=(AreaD​+AreaL​AreaD​−AreaL​​)×100

  • Quality Threshold: For pharmaceutical-grade peptide synthesis, an enantiomeric excess of ≥99.0% is typically required to prevent downstream diastereomeric contamination [4].

Conclusion

While normal-phase chromatography has historically been the default for chiral separations, the modern shift toward Reversed-Phase polysaccharide columns (like Cellulose-2) offers superior peak shapes and easier sample solubility for hydrophobic Fmoc-derivatives like Fmoc-D-Thz-OH. However, if downstream mass spectrometry validation is required to characterize unknown impurities, transitioning to a macrocyclic glycopeptide column with volatile buffers remains the most scientifically sound choice.

References

• Iris Biotech GmbH. "Cyclic Peptides 2024: Reagents and Tools for Synthesis." Issuu, 4 Mar. 2024.[Link]

• Phenomenex. "HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases." Phenomenex Technical Notes, 2024.[Link]

• Nemes, A., et al. "A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases." PubMed Central (PMC), NIH, 2018.[Link]

Decoding Conformational Rigidity: A Guide to Spectroscopic Validation of Fmoc-D-Thz-OH in Peptide Synthesis

As a Senior Application Scientist, I frequently encounter peptide drug candidates that fail in late-stage development due to uncharacterized conformational heterogeneity. When designing constrained peptidomimetics or cyclic peptides, forcing a specific backbone architecture is critical. While D-Proline is the traditional choice for inducing β-turns, Fmoc-D-Thz-OH (Fmoc-D-thiazolidine-4-carboxylic acid) —a thioproline derivative—offers a superior biophysical edge.

However, incorporating Fmoc-D-Thz-OH is only half the battle. The sulfur substitution fundamentally alters the peptide's electronic landscape, requiring rigorous spectroscopic validation to confirm the resulting structural state. This guide objectively compares D-Thz against standard D-Proline, explains the causality behind its conformational effects, and provides a self-validating protocol for its synthesis and spectroscopic characterization.

The Biophysical Rationale: D-Thiaproline vs. D-Proline

To understand why Fmoc-D-Thz-OH is utilized, we must analyze the causality of the sulfur atom at the Cγ position of the pyrrolidine ring. In standard proline, the ring is highly flexible, rapidly interconverting between Cγ-endo and Cγ-exo puckers.

Substituting the Cγ methylene with a sulfur atom (thioproline) triggers three critical biophysical changes:

• Rotational Barrier Reduction: The sulfur atom lowers the cis/trans isomerization barrier of the preceding peptide bond by approximately 10 kJ/mol compared to standard proline[1]. This allows the peptide to navigate toward its thermodynamic minimum with less thermal energy.

• Ring Rigidification: The steric and electronic profile of the thiazolidine ring restricts its flexibility, heavily favoring a Cγ-endo pucker[2].

• Isomeric Shift: Thiaproline destabilizes the all-trans conformation (such as those found in Polyproline II helices) due to a weakened backbone n → π* interaction, effectively shifting the equilibrium to favor the cis peptide bond[3].

Quantitative Comparison: Fmoc-D-Pro-OH vs. Fmoc-D-Thz-OH

Biophysical Property	Fmoc-D-Pro-OH	Fmoc-D-Thz-OH
Ring Heteroatom	None (Methylene at Cγ)	Sulfur at Cγ
Rotational Barrier (ΔG‡)	~85 kJ/mol	~75 kJ/mol (Lowered)[1]
Preferred Ring Pucker	Flexible (exo/endo exchange)	Rigidified (Cγ-endo favored)[2]
cis/trans Equilibrium	Context-dependent (Often trans)	Shifts toward cis conformers[4]
n → π* Interaction	Strong	Weakened[3]
Synthetic Liability	Minimal	Susceptible to S-alkylation & oxidation

Mechanistic Pathway of Conformational Control

The introduction of the thiazolidine ring does not merely change the mass of the peptide; it rewrites its folding logic. The diagram below illustrates the causal relationship between the sulfur substitution and the resulting structural restraint.

Caption: Mechanistic pathway of cis/trans isomerization and ring puckering induced by thioproline.

Self-Validating Experimental Protocol

Because the thioether of D-Thz is chemically sensitive, standard Solid-Phase Peptide Synthesis (SPPS) protocols must be adapted. The following workflow ensures high coupling efficiency while preventing side reactions, culminating in rigorous spectroscopic validation.

Step 1: SPPS Incorporation

• Reagents: Use DIC (N,N'-Diisopropylcarbodiimide) and Oxyma Pure.

• Causality: Oxyma is chosen over HOBt because it minimizes the risk of epimerization at the chiral α-carbon of the D-amino acid during activation.

• Action: Couple Fmoc-D-Thz-OH (3 eq) for 60 minutes at room temperature. The reduced nucleophilicity of the thiazolidine amine (once deprotected) requires a double-coupling strategy for the subsequent amino acid.

Step 2: Cleavage and Scavenging

• Reagents: TFA / Triisopropylsilane (TIS) / 1,2-Ethanedithiol (EDT) / H₂O (92.5:2.5:2.5:2.5).

• Causality: During TFA cleavage, protecting groups (like tBu or Trt) form highly reactive carbocations. The sulfur atom in D-Thz is highly susceptible to alkylation by these species. TIS and EDT act as sacrificial nucleophiles to protect the thioether.

• Action: Cleave for 2 hours, precipitate in cold diethyl ether, and lyophilize.

Step 3: LC-MS Validation (System Checkpoint)

• Action: Analyze the crude peptide via ESI-LC-MS.

• Validation Logic: You must rule out a +16 Da mass shift (indicating premature oxidation of the sulfur to a sulfoxide) and a +56 Da shift (indicating tBu alkylation). If the exact mass is confirmed, proceed to NMR.

Step 4: Spectroscopic Validation (NMR & CD)

• Action: Dissolve the purified peptide in aqueous buffer (or D₂O) for Circular Dichroism (CD) and 2D NMR (NOESY/ROESY) analysis.

Caption: Workflow for the synthesis and spectroscopic validation of Fmoc-D-Thz-OH containing peptides.

Deciphering the Spectroscopic Data

Nuclear Magnetic Resonance (NMR): The Gold Standard for cis/trans Mapping

Because the cis and trans isomers of the peptide bond preceding the D-Thz residue exchange slowly on the NMR timescale, they appear as distinct, quantifiable sets of peaks[4].

To definitively map the conformation, we rely on the Nuclear Overhauser Effect (NOE), which detects spatial proximity (< 5 Å) between protons:

• Confirming the trans Isomer: Look for a strong NOESY cross-peak between the α-proton of the preceding residue ( Hαi−1​ ) and the δ-protons of the thiazolidine ring ( Hδi​ ).

• Confirming the cis Isomer: A strong NOESY cross-peak between the α-proton of the preceding residue ( Hαi−1​ ) and the α-proton of the thiazolidine ring ( Hαi​ ) definitively proves a cis peptide bond.

Analytical Causality: The distinct chemical shifts of the Cγ and Cδ resonances in ¹³C NMR (shifted due to the adjacent sulfur atom) make it exceptionally easy to isolate the D-Thz signals from standard proteinogenic amino acids, allowing for highly accurate integration of the cis/trans ratio.

Circular Dichroism (CD): Global Conformation

While NMR provides local atomic resolution, CD spectroscopy validates the global secondary structure. If your goal was to use D-Thz to disrupt a native polyproline helix, CD will prove it. Thiaproline's unique steric profile disfavors both all-trans Polyproline II (PPII) and all-cis Polyproline I (PPI) structures[3]. A successful incorporation will manifest as a collapse or significant shift of the characteristic 228 nm positive maximum associated with native PPII helices.

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. Conformational studies of proline-, thiaproline- and dimethylsilaproline-containing diketopiperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The impact of 4-thiaproline on polyproline conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NMR and theoretical calculations: a unified view of the cis/trans isomerization of 2-substituted thiazolidines containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Fmoc-D-Thz-OH

This guide provides essential safety and logistical information for the proper disposal of Fmoc-D-Thz-OH (N-α-Fmoc-D-thiazolidine-4-carboxylic acid), a specialized amino acid derivative commonly utilized in peptide synthesis. Adherence to these procedures is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment. This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and the Precautionary Principle

Fmoc-D-Thz-OH is a key building block in the synthesis of peptidomimetics and other complex molecules. While some safety data sheets (SDS) for Fmoc-D-Thz-OH may state "no known hazards," a deeper scientific analysis of its constituent parts suggests a more cautious approach is warranted.[1] The core structure, 1,3-thiazolidine-4-carboxylic acid, is known to be harmful if swallowed, and can cause skin, eye, and respiratory irritation.[2][3] Therefore, it is prudent to handle Fmoc-D-Thz-OH as a potentially hazardous substance, applying the precautionary principle to minimize risk.

During its use in solid-phase peptide synthesis (SPPS), the Fmoc protecting group is removed using a basic solution, typically piperidine in a solvent like N,N-dimethylformamide (DMF).[4][5][6] The resulting waste stream is a complex mixture containing the cleaved Fmoc group, the deprotection reagent, and the solvent, each with its own set of hazards that must be addressed during disposal.

Key Chemical and Safety Information:

Property	Value	Source
Chemical Name	N-Fmoc-D-thiazolidine-4-carboxylic acid	[1]
CAS Number	198545-89-0	[1][7]
Molecular Formula	C₁₉H₁₇NO₄S	[1][8]
Molecular Weight	355.41 g/mol	[7]
Appearance	Solid
Storage	2-8°C, away from heat and ignition sources	[1]
Hazardous Decomposition	Oxides of carbon, nitrogen, and sulfur	[1]

Personal Protective Equipment (PPE)

Before handling Fmoc-D-Thz-OH in any form (solid or in solution), it is imperative to wear the appropriate personal protective equipment. This is crucial for minimizing exposure and ensuring personal safety.

• Eye Protection: Wear chemical safety goggles that comply with OSHA standard 29 CFR 1910.133 or European Standard EN166.[9]

• Hand Protection: Use nitrile gloves or other suitable chemical-resistant gloves to prevent skin contact.[9]

• Body Protection: A standard laboratory coat is required to protect against accidental spills.[9]

• Respiratory Protection: When handling the solid powder, especially if there is a risk of generating dust, a NIOSH-approved N95 (or better) particulate respirator should be used.[9] All handling of the solid should be done in a certified chemical fume hood.

Step-by-Step Disposal Protocols

Proper disposal of Fmoc-D-Thz-OH and its associated waste requires careful segregation to prevent unintended chemical reactions and to ensure compliance with hazardous waste regulations. Under no circumstances should this chemical or its solutions be disposed of down the drain. [9]

Protocol 1: Disposal of Unused or Expired Fmoc-D-Thz-OH (Solid Waste)

• Segregation: Keep solid Fmoc-D-Thz-OH waste separate from all other chemical waste.[9]

• Containerization: Place the solid chemical in a clearly labeled, sealable container designated for solid hazardous waste. The container must be chemically resistant and in good condition.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "Fmoc-D-Thz-OH," the CAS number (198545-89-0), and the approximate amount.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials, until it is collected by your institution's certified chemical waste disposal service.[9]

Protocol 2: Disposal of Contaminated Labware (Solid Waste)

• Collection: All disposable items that have come into contact with Fmoc-D-Thz-OH (e.g., weighing papers, contaminated gloves, pipette tips) should be collected in a designated, sealed container.[9]

• Labeling: Label the container as "Hazardous Waste - Solid" and list "Fmoc-D-Thz-OH contaminated debris."

• Final Disposal: This container should be disposed of through your institution's chemical waste program.

Protocol 3: Disposal of Experimental Liquid Waste

Liquid waste from experiments, such as Fmoc deprotection steps in peptide synthesis, is a hazardous mixture and must be handled accordingly.

• Segregation: Collect all liquid waste containing Fmoc-D-Thz-OH, its byproducts (like the dibenzofulvene-piperidine adduct), and the solvents (e.g., DMF, piperidine) in a dedicated, sealed, and chemically compatible waste container.[9]

• Waste Stream Identification: This waste stream is typically classified as non-halogenated organic solvent waste. However, if chlorinated solvents were used, it must be segregated as halogenated waste.

• Containerization: Use a designated solvent waste container with a secure cap. Do not overfill the container; leave adequate headspace for vapor expansion.

• Labeling: Clearly label the container with "Hazardous Waste - Liquid," and list all chemical constituents with their approximate percentages (e.g., "DMF, Piperidine, Fmoc-D-Thz-OH byproducts").

• Storage and Disposal: Store the container in a designated satellite accumulation area within the lab, in secondary containment, and away from ignition sources. Arrange for pickup and disposal through your institution's environmental health and safety (EHS) office.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Fmoc-D-Thz-OH and its associated waste streams.

Caption: Decision workflow for the disposal of Fmoc-D-Thz-OH waste.

Trust and Verification

This guide is based on an amalgamation of publicly available safety data, regulatory principles, and best practices in laboratory chemical management. The causality behind these procedures is rooted in a conservative interpretation of the potential hazards associated with Fmoc-D-Thz-OH and the reagents it is commonly used with. By segregating waste streams and providing detailed labeling, we ensure that downstream waste handlers have the necessary information to dispose of the material safely and in an environmentally responsible manner. Always consult your institution's specific EHS guidelines, as local regulations may have additional requirements.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-D-Thz-OH. Retrieved from [Link]

• Peptides International. (n.d.). Fmoc-D-Thz-OH [198545-89-0]. Retrieved from [Link]

• Thalluri, K. V., et al. (2014). Direct Fmoc-Chemistry-Based Solid Phase Synthesis of Peptidyl Thioesters. Journal of the American Chemical Society, 136(49), 17026–17029. Retrieved from [Link]

• Watanabe Chemical Industries, Ltd. (n.d.). 133054-21-4 Fmoc-Thiopro-OH. Retrieved from [Link]

• Malek, N., et al. (2020). Environmentally Friendly SPPS II: Scope of Green Fmoc Removal Protocol Using NaOH and Its Application for Synthesis of Commercial Drug Triptorelin. The Journal of Organic Chemistry, 85(15), 9964–9973. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• Shigenaga, A., et al. (2013). Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides. Organic & Biomolecular Chemistry, 11(43), 7489–7493. Retrieved from [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Molecular Biology (Vol. 73, pp. 17-25). Humana Press.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• AAPPTec. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• Malek, N., et al. (2020). Environmentally Friendly SPPS II: Scope of Green Fmoc Removal Protocol Using NaOH and Its Application for Synthesis of Commercial Drug Triptorelin. The Journal of Organic Chemistry, 85(15), 9964–9973. Retrieved from [Link]

• Gauthier, J., et al. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules, 27(9), 2786. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1533. Retrieved from [Link]

• Williams, T. M. (2007). Environmental fate and ecotoxicology of isothiazolone biocides. Biofouling, 23(1-2), 131–136. Retrieved from [Link]

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• 8. advancedchemtech.com [advancedchemtech.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Fmoc-D-Thz-OH

For professionals engaged in the sophisticated field of peptide synthesis, the meticulous handling of specialized reagents is not merely a matter of procedural compliance but the very bedrock of laboratory safety and experimental integrity. This guide provides essential, actionable intelligence on the personal protective equipment (PPE) and handling protocols for Fmoc-D-Thz-OH (N-Fmoc-D-thiazolidine-4-carboxylic acid), a key building block in modern drug discovery and development. Our focus is to deliver field-proven insights that extend beyond the product, ensuring your work is both safe and successful.

Hazard Identification and Risk Assessment: A Proactive Stance

Fmoc-D-Thz-OH, like many specialized amino acid derivatives, requires a nuanced approach to safety. While its Safety Data Sheet (SDS) may state "No known OSHA hazards," it also indicates potential for harm through various routes of exposure.[1] The parent compound, thiazolidine-4-carboxylic acid, is classified as harmful and an irritant, warranting a cautious approach.[2][3][4] A thorough risk assessment is the first line of defense. The primary risks associated with Fmoc-D-Thz-OH are:

• Inhalation: As a fine powder, the compound can be easily aerosolized during handling, posing a risk of respiratory tract irritation.[1][2]

• Skin Contact: Direct contact may cause skin irritation.[1][3][5] Absorption through the skin is also a potential route for systemic effects.[1][2]

• Eye Contact: The powder or splashes of solutions can cause serious eye irritation.[1][3][5]

• Ingestion: Accidental ingestion may be harmful.[1][5]

Given these potential hazards, a comprehensive PPE strategy is not just recommended; it is imperative.

Core Protective Equipment: Your Essential Armor

The selection of PPE must be tailored to the task at hand, whether handling the solid compound or its solutions. The following table outlines the minimum required PPE.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid (Weighing, Aliquoting)	Chemical Safety Goggles	Chemical-Resistant Gloves (Nitrile recommended, consider double-gloving)	Full-coverage Lab Coat	Required: Work within a certified chemical fume hood or other ventilated enclosure.[1][6][7]
Handling Solutions (Dissolving, Transferring)	Chemical Safety Goggles. Face shield if splash risk is high.[6]	Chemical-Resistant Gloves (Nitrile recommended)	Full-coverage Lab Coat	Required: Work within a certified chemical fume hood.
Spill Cleanup & Waste Disposal	Chemical Safety Goggles and Face Shield	Heavy-duty Chemical-Resistant Gloves (e.g., Neoprene over Nitrile)	Chemical-resistant Apron over Lab Coat	As required by the scale of the spill; N95 dust respirator for powders.[1][8]

The Causality Behind PPE Choices:

• Eye Protection: Chemical safety goggles provide a 360-degree seal around the eyes, which is critical for protecting against fine powders and accidental splashes from any direction. Standard safety glasses are insufficient.

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals, including the solvents commonly used to dissolve Fmoc-amino acids, such as Dimethylformamide (DMF).[6][8] Always check the manufacturer's glove compatibility data for the specific solvents and reagents you are using.

• Respiratory Protection: The primary danger of the solid is inhalation. Engineering controls, specifically a certified chemical fume hood , are the most effective way to mitigate this risk by capturing airborne particles at the source.[1][7] A dust respirator may be used as a secondary measure or for spill cleanup, but it is not a substitute for proper ventilation.[1][6]

Operational Plan: From Preparation to Disposal

A safe workflow minimizes exposure at every step. The following diagram and protocols outline a self-validating system for handling Fmoc-D-Thz-OH.

Caption: Workflow for Safe Handling of Fmoc-D-Thz-OH.

Experimental Protocol: Weighing and Dissolving Fmoc-D-Thz-OH

• Preparation: Before retrieving the chemical, don all required PPE (lab coat, safety goggles, nitrile gloves). Ensure the analytical balance is inside a chemical fume hood or a ventilated balance enclosure.

• Tare: Place a clean weigh boat on the balance and tare it.

• Dispensing: Retrieve the Fmoc-D-Thz-OH container from storage. Keeping the container opening low and inside the fume hood, carefully use a clean spatula to transfer the desired amount of powder to the weigh boat. Avoid any actions that could create airborne dust.

• Closure: Securely close the main chemical container immediately after dispensing.

• Dissolution: In the same fume hood, place the weigh boat containing the powder into the reaction vessel or a suitable beaker. Use the desired solvent (e.g., DMF) to rinse the weigh boat, ensuring all the powder is transferred into the vessel.

• Initial Disposal: The used weigh boat and spatula tip (if disposable) should be immediately discarded into a designated solid hazardous waste container.[8]

Disposal Plan: A Critical Final Step

Improper disposal can endanger personnel and the environment. All waste generated from handling Fmoc-D-Thz-OH must be treated as hazardous waste.[1]

• Segregation is Key: Never mix different waste streams.[9] Maintain separate, clearly labeled containers for:

  • Solid Waste: Unused chemical, contaminated gloves, weigh boats, and paper towels.[6][8]

  • Non-Halogenated Liquid Waste: Solutions containing Fmoc-D-Thz-OH dissolved in solvents like DMF.[9]

  • Halogenated Liquid Waste: Any waste containing solvents like Dichloromethane (DCM).[9]

• Containerization: Use chemically resistant, sealable containers. Label each container clearly with "Hazardous Waste," the full chemical names of the contents, and the approximate percentages.[8][9]

• Final Disposal: Store sealed waste containers in a designated, secure area. All waste must be disposed of through your institution's certified chemical waste program, in accordance with all local, state, and federal regulations.[1][8]

By integrating these safety protocols and PPE requirements into your daily operations, you build a foundation of trust and reliability in your research, ensuring that your groundbreaking work is conducted with the highest standards of safety and scientific integrity.

References

• Safety Data Sheet for Fmoc-D-Thz-OH. AAPPTec, LLC. [Link]

• Fmoc-D-Thz-OH Product Information. Peptides International. [Link]

• Peptide Synthesis for Beginners. American Peptide Society. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Nowick Lab, UC Irvine. [Link]

• Technical Support Information Bulletin 1027. Aapptec Peptides. [Link]

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